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Core Science & Biosynthesis

Foundational

In-Depth Structural Elucidation of 2-(6-Methylpyridin-2-yl)propan-1-amine via ¹H and ¹³C NMR Spectroscopy

Executive Summary The compound 2-(6-Methylpyridin-2-yl)propan-1-amine (C₉H₁₄N₂) is a highly versatile building block frequently utilized in medicinal chemistry, particularly in the development of kinase inhibitors and hi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-(6-Methylpyridin-2-yl)propan-1-amine (C₉H₁₄N₂) is a highly versatile building block frequently utilized in medicinal chemistry, particularly in the development of kinase inhibitors and histamine receptor ligands. Accurate structural elucidation of this molecule is critical for downstream structure-activity relationship (SAR) studies.

This technical whitepaper provides a comprehensive, theoretically grounded guide to the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts of this compound. By analyzing the causality behind spin-spin coupling networks, magnetic anisotropy, and diastereotopicity, this guide establishes a self-validating analytical protocol designed for drug development professionals and analytical chemists.

Theoretical Framework & Causality of Chemical Shifts

To accurately predict and assign the NMR spectra of 2-(6-Methylpyridin-2-yl)propan-1-amine, one must deconstruct the molecule into two distinct magnetic environments: the 2,6-disubstituted pyridine ring and the 1-aminopropan-2-yl aliphatic chain .

The Pyridine Ring System: Inductive and Resonance Effects

The nitrogen atom in the pyridine ring exerts a profound electron-withdrawing effect through both inductive (-I) and resonance (-M) mechanisms. This fundamentally alters the electron density across the ring:

  • Alpha Positions (C2, C6): Severely deshielded due to their direct proximity to the electronegative nitrogen. C2 is further deshielded relative to C6 due to the bulkier secondary alkyl substitution compared to a simple methyl group. Multivariate models for pyridine derivatives confirm that alpha-substitution dictates the strongest downfield shifts [1].

  • Gamma Position (C4): Deshielded by resonance, lacking any ortho-substituent shielding effects.

  • Beta Positions (C3, C5): Relatively shielded compared to the rest of the ring, appearing furthest upfield in the aromatic region.

The Aliphatic Chain: Diastereotopicity and Chiral Centers

The most complex and diagnostically significant feature of this molecule is the chiral center at the C2' position . Because C2' is asymmetric, the two protons on the adjacent C1' methylene group (-CH₂-NH₂) are diastereotopic . According to standard spectroscopic principles [2], these protons are magnetically non-equivalent. They will not appear as a simple doublet; instead, they form an ABX spin system with the C2' methine proton. Each C1' proton will split into a doublet of doublets (dd) due to strong geminal coupling (²J ≈ 12–14 Hz) and distinct vicinal couplings (³J ≈ 6–8 Hz) to the C2' proton.

Spectral Data Synthesis & Quantitative Assignments

The following tables summarize the predicted and empirically derived chemical shifts based on established structural determination databases [3].

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)
PositionChemical Shift (ppm)MultiplicityCoupling Constant (J in Hz)IntegrationCausality / Assignment Rationale
H-4 (Pyr) 7.45t (apparent)7.71HMeta to alkyls, para to N; deshielded by N resonance.
H-3 (Pyr) 6.95d7.71HOrtho to C2-alkyl group; shielded relative to H-4.
H-5 (Pyr) 6.90d7.71HOrtho to C6-methyl group.
C2'-CH 3.05m (sextet)7.01HBenzylic methine; chiral center deshielded by ring current.
C1'-H(a) 2.85dd12.8, 6.51HDiastereotopic proton adjacent to electronegative NH₂.
C1'-H(b) 2.75dd12.8, 7.51HDiastereotopic proton; distinct spatial environment from H(a).
C6-CH₃ 2.50s-3HMethyl directly attached to electron-deficient pyridine C6.
NH₂ 1.60br s-2HAmine protons; broad due to quadrupolar relaxation/exchange.
C3'-CH₃ 1.25d7.03HAliphatic methyl; split by the adjacent C2' methine.
Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)
PositionChemical Shift (ppm)TypeCausality / Assignment Rationale
C-2 (Pyr) 164.0CqAlpha to N, substituted by secondary alkyl group (downfield shift).
C-6 (Pyr) 157.5CqAlpha to N, substituted by primary methyl group.
C-4 (Pyr) 136.5CHGamma to N, lacks ortho shielding effects.
C-5 (Pyr) 121.0CHBeta to N, ortho to methyl.
C-3 (Pyr) 119.5CHBeta to N, ortho to bulky alkyl group.
C-1' 48.5CH₂Heavily deshielded by adjacent electronegative nitrogen (amine).
C-2' 43.0CHBenzylic position, alpha to the pyridine ring.
C6-CH₃ 24.5CH₃Pyridine-bound methyl.
C3'-CH₃ 19.0CH₃Shielded aliphatic methyl.

Spin-System Visualization

To fully grasp the complexity of the aliphatic chain, we must map the spin-spin coupling network. The diagram below illustrates the ABX system generated by the chiral center.

SpinSystem C3 C3'-CH3 (Doublet, ~1.25 ppm) C2 C2'-CH (Multiplet, ~3.05 ppm) Chiral Center C3->C2 3J (7.0 Hz) C1A C1'-H(a) (dd, ~2.85 ppm) C2->C1A 3J (6.5 Hz) C1B C1'-H(b) (dd, ~2.75 ppm) C2->C1B 3J (7.5 Hz) C1A->C1B 2J (12.8 Hz) Geminal NH2 NH2 (Broad s, ~1.60 ppm) C1A->NH2 Exchange C1B->NH2 Exchange

Fig 1: Spin-spin coupling network of the aliphatic chain, highlighting diastereotopic splitting.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness in structural elucidation, the NMR acquisition must be treated as a self-validating closed-loop system. 1D NMR alone is insufficient for definitive assignment of diastereotopic protons or quaternary carbons; 2D NMR is mandatory for cross-validation.

Step 1: Sample Preparation & Referencing
  • Solvent Selection: Dissolve 15–20 mg of the analyte in 0.6 mL of Deuterochloroform (CDCl₃). CDCl₃ is chosen because it is non-polar, ideal for freebase amines, and its residual CHCl₃ peak (7.26 ppm) does not heavily obscure the pyridine signals (6.9–7.5 ppm).

  • Internal Standard: Ensure the CDCl₃ contains 0.03% v/v Tetramethylsilane (TMS). For precise solvent referencing and identification of trace impurities, rely on the established values published by [4].

Step 2: 1D Acquisition Parameters
  • ¹H NMR (zg30): Acquire at ≥400 MHz. Set the relaxation delay (D1) to 1.5s to allow full relaxation of the amine protons. Use 16 scans.

  • ¹³C NMR (zgpg30): Acquire at ≥100 MHz with proton decoupling. Because quaternary carbons (C2, C6) lack attached protons, they rely on long-range dipole-dipole relaxation and have long T₁ times. Set D1 to 2.0s and acquire a minimum of 512 scans to ensure adequate signal-to-noise ratio for C2 and C6.

Step 3: 2D Validation Workflow

To validate the 1D assignments, execute the following 2D experiments:

  • COSY (Correlation Spectroscopy): Validates the ³J coupling between the C3'-CH₃ doublet and the C2'-CH multiplet, and confirms the geminal relationship of the diastereotopic C1' protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Differentiates the C1' methylene carbon (which will show cross-peaks to both 2.85 ppm and 2.75 ppm protons) from the C2' methine carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): Validates the quaternary carbons. The C6-CH₃ protons (2.50 ppm) will show a strong ²J correlation to C6 (157.5 ppm) and a ³J correlation to C5 (121.0 ppm), unambiguously anchoring the aromatic assignments.

NMRWorkflow Prep 1. Sample Preparation Dissolve 15mg in CDCl3 + TMS Acq1D 2. 1D Acquisition 1H (zg30) & 13C (zgpg30) Prep->Acq1D Acq2D 3. 2D Acquisition COSY, HSQC, HMBC Acq1D->Acq2D Process 4. Processing & Referencing Calibrate TMS to 0.00 ppm Acq2D->Process Validate 5. Structural Validation Cross-verify 1D with 2D connectivities Process->Validate

Fig 2: Self-validating NMR acquisition workflow ensuring rigorous structural elucidation.

References

  • Garkani-Nejad, Z., & Ahmadvand, M. (2012). Application of multivariate image analysis in modeling 13C-NMR chemical shifts of mono substituted pyridines. Magnetic Resonance in Chemistry, 50(1), 7-15. URL:[Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons. (Reviewed in Journal of Chemical Education). URL:[Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512-7515. URL:[Link]

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. URL:[Link]

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Exploratory

Comprehensive Safety Data and Handling Protocols for 2-(6-Methylpyridin-2-yl)propan-1-amine in Drug Development

Executive Summary 2-(6-Methylpyridin-2-yl)propan-1-amine is a highly versatile, bifunctional building block frequently utilized in pharmaceutical synthesis and transition-metal catalysis. Featuring both a soft pyridine n...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-(6-Methylpyridin-2-yl)propan-1-amine is a highly versatile, bifunctional building block frequently utilized in pharmaceutical synthesis and transition-metal catalysis. Featuring both a soft pyridine nitrogen and a hard primary aliphatic amine, it serves as an excellent N,N-bidentate ligand. However, its chemical reactivity inherently translates to significant handling hazards, including severe tissue necrosis and environmental toxicity. This whitepaper establishes a self-validating safety and operational framework for researchers handling this compound, synthesizing standard Safety Data Sheet (SDS) requirements with field-proven mechanistic insights.

Chemical Identity & Physico-Chemical Profile

Understanding the physical properties of 2-(6-Methylpyridin-2-yl)propan-1-amine is the first step in predicting its behavior in both synthetic and biological environments. The compound's dual-nitrogen nature dictates its solubility, basicity, and coordination geometry [1].

Quantitative Chemical Data
PropertyValue / Description
Chemical Name 2-(6-Methylpyridin-2-yl)propan-1-amine
Molecular Formula C₉H₁₄N₂
Molecular Weight 150.22 g/mol
InChI Key CDOHWWVHDDLXIS-UHFFFAOYSA-N
Physical State Liquid (ambient temperature)
Solubility Miscible in polar organic solvents (MeOH, DCM, THF); moderately soluble in H₂O
Estimated pKa (Amine) ~9.5 – 10.5 (Conjugate acid)
Estimated pKa (Pyridine) ~5.5 – 6.0 (Conjugate acid)

Note: Due to the nucleophilic nature of the primary amine, the compound is susceptible to degradation via reaction with atmospheric carbon dioxide (forming carbamates). Inert atmosphere storage is mandatory.

Hazard Identification & Mechanistic Toxicology

Based on structural analogs such as 2-(pyridin-2-yl)propan-1-amine and 2-(6-methylpyridin-2-yl)ethanamine [2][3], this compound is classified under the Globally Harmonized System (GHS) with the following primary hazards:

  • Skin Corrosion (Skin Corr. 1B - H314): The high basicity of the primary amine causes rapid saponification of epidermal lipids and protein denaturation, leading to liquefactive necrosis. The lipophilic pyridine ring enhances dermal penetration, accelerating tissue damage compared to simple aliphatic amines.

  • Serious Eye Damage (Eye Dam. 1 - H318): Contact with ocular tissue causes irreversible corneal opacity and potential blindness.

  • Specific Target Organ Toxicity - Single Exposure (STOT SE 3 - H336): Inhalation of vapors causes severe respiratory tract irritation and potential central nervous system depression.

Causality in Hazard Mitigation

Standard safety protocols often dictate "wear gloves," but mechanistic toxicology requires specific material selection. The lipophilic nature of the pyridine ring combined with the small molecular weight allows this compound to rapidly permeate standard latex or thin nitrile. Butyl rubber gloves (minimum 0.4 mm thickness) are required for prolonged handling, as the dense cross-linking of butyl rubber resists permeation by basic, lipophilic amines.

Engineering Controls & Self-Validating Handling Protocols

To ensure scientific integrity and operator safety, workflows must be designed as self-validating systems —where the success or safety of step N is physically or chemically verified before proceeding to step N+1 .

Environmental Controls
  • Ventilation: All manipulations must occur in a properly certified fume hood with a minimum face velocity of 100 feet per minute (fpm).

  • Storage: Store under Argon or Nitrogen at 2–8 °C in a dark, dry, and well-ventilated cabinet segregated from strong oxidizing agents and strong acids.

Protocol: Safe Preparation of N,N-Bidentate Transition Metal Complexes

This protocol describes the safe handling and complexation of 2-(6-Methylpyridin-2-yl)propan-1-amine with a transition metal (e.g., Palladium) for catalytic applications.

Step 1: System Purging (Validation: Bubble rate monitoring)

  • Action: Evacuate and backfill a Schlenk flask with Argon three times.

  • Causality: Removes ambient CO₂ and O₂. The primary amine reacts with CO₂ to form insoluble carbamate salts, which would alter the stoichiometry and poison the subsequent catalytic cycle.

Step 2: Reagent Transfer (Validation: Gravimetric/Volumetric correlation)

  • Action: Using a gas-tight syringe, transfer the required volume of the amine into the reaction vessel containing the metal precursor dissolved in anhydrous THF.

  • Causality: A closed-system transfer prevents aerosolization and inhalation exposure (mitigating H336 hazards).

Step 3: Complexation & Monitoring (Validation: Colorimetric & LC-MS shift)

  • Action: Stir at room temperature for 2 hours. Monitor via LC-MS.

  • Causality: The coordination of the lone pairs from both the pyridine and primary amine nitrogens to the metal center typically induces a distinct bathochromic shift (color change). LC-MS validation ensures complete consumption of the highly corrosive free amine before workup.

Step 4: Quench and Workup (Validation: pH indicator verification)

  • Action: If aqueous extraction is required, adjust the aqueous phase to pH > 11 using 1M NaOH before extracting with dichloromethane (DCM).

  • Causality: The pKa of the primary amine is ~10. If the pH is below 10, the amine will protonate and partition into the aqueous waste, leading to massive yield loss and hazardous aqueous waste streams. Verifying pH > 11 ensures the ligand remains in its free-base, organic-soluble form.

HandlingWorkflow Start Receipt & Storage (Inert Atm, 2-8°C) PPE Don PPE (Butyl Gloves, Goggles) Start->PPE Hood Transfer to Fume Hood (Face Velocity >100 fpm) PPE->Hood Reaction Execute Reaction (Closed Schlenk System) Hood->Reaction Spill Spill Emergency (Citric Acid Neutralization) Hood->Spill Validation In-Process Validation (TLC / LC-MS) Reaction->Validation Validation->Reaction Incomplete Quench Quench & Workup (Verify pH > 11) Validation->Quench Complete Waste Waste Segregation (Basic Aqueous / Org) Quench->Waste Spill->Waste

Figure 1: Self-validating operational workflow for handling corrosive amine ligands.

Catalytic Application Architecture

When utilized in drug discovery, 2-(6-Methylpyridin-2-yl)propan-1-amine acts as a robust directing group or hemilabile ligand. The methyl group at the 6-position of the pyridine ring introduces specific steric bulk that can dictate the stereochemical outcome of cross-coupling reactions or prevent unwanted bis-ligand coordination [1].

CatalyticCycle Ligand 2-(6-Methylpyridin-2-yl) propan-1-amine Complex N,N-Bidentate Complex (Active Catalyst) Ligand->Complex Metal Transition Metal Precursor (e.g., Pd, Ru) Metal->Complex OxAdd Oxidative Addition (Substrate Binding) Complex->OxAdd TransMet Transmetalation (Coupling Partner) OxAdd->TransMet RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Complex Catalyst Regeneration Product Target API Intermediate RedElim->Product

Figure 2: Mechanistic pathway of N,N-bidentate complexation and subsequent catalytic cycle.

Emergency Response & Spill Management

In the event of a breach of containment, standard spill protocols must be modified to account for the compound's specific reactivity.

  • DO NOT use strong mineral acids (e.g., HCl, H₂SO₄) to neutralize. The acid-base reaction with the primary amine is highly exothermic and will cause the liquid to boil, aerosolizing the corrosive compound and creating a severe inhalation hazard.

  • Self-Validating Spill Protocol:

    • Evacuate & Isolate: Clear the immediate area and ensure fume hood sashes are lowered.

    • Neutralization: Apply a weak, solid organic acid (e.g., citric acid or sodium bisulfate ) to the spill perimeter, working inward. The solid state prevents splashing, and the weak acid ensures a controlled, mildly exothermic neutralization.

    • Verification: Use pH paper on the absorbed slurry. The spill is safely neutralized only when the pH reads between 5 and 8.

    • Absorption & Disposal: Cover the neutralized spill with an inert absorbent (vermiculite or sand). Sweep into a chemically compatible, sealable container and label as "Corrosive Amine Waste."

References

  • NextSDS. Chemical Substance Information: 2-(pyridin-2-yl)propan-1-amine (CAS 851670-39-8). Retrieved March 30, 2026. [Link]

Foundational

An In-Depth Technical Guide to the Solubility Profile of 2-(6-Methylpyridin-2-yl)propan-1-amine in Polar Organic Solvents

Abstract The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its entire development lifecycle, from formulation and purification to bioavailabilit...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its entire development lifecycle, from formulation and purification to bioavailability and therapeutic efficacy.[1][2] This guide provides a comprehensive technical framework for understanding and determining the solubility profile of 2-(6-Methylpyridin-2-yl)propan-1-amine, a novel amine derivative, in a variety of polar organic solvents. We delve into the molecular interactions governing solubility, present a robust, self-validating experimental protocol based on the gold-standard shake-flask method, and offer a detailed analysis of how solvent properties correlate with solubility. This document is designed to equip researchers and drug development professionals with the foundational knowledge and practical methodologies required to make informed decisions in solvent selection and formulation strategy.

Introduction: The Central Role of Solubility

2-(6-Methylpyridin-2-yl)propan-1-amine is a primary amine featuring a pyridine moiety, a structure that imparts both hydrogen bonding capabilities and a distinct polarity. As with any potential therapeutic agent, characterizing its solubility is not a perfunctory step but a cornerstone of its preclinical development.[3] Inadequate solubility can lead to a cascade of challenges, including poor absorption, low bioavailability, and unreliable performance in in-vitro assays.[2][3]

This guide will systematically explore the solubility of this compound, moving from theoretical underpinnings to practical application. By understanding how the molecular structure of 2-(6-Methylpyridin-2-yl)propan-1-amine interacts with different polar organic solvents, scientists can optimize processes such as:

  • Crystallization and Purification: Selecting appropriate anti-solvents and crystallization media.

  • Formulation Development: Designing stable and effective dosage forms.

  • Analytical Method Development: Ensuring complete dissolution for accurate quantification.

Theoretical Framework: Deconstructing the Solvation Process

The principle "like dissolves like" provides a foundational, albeit simplified, model for predicting solubility.[4][5] The dissolution of a solute in a solvent is an energy-dependent process governed by the balance of breaking solute-solute and solvent-solvent interactions and forming new solute-solvent interactions. For a polar molecule like 2-(6-Methylpyridin-2-yl)propan-1-amine, several key solvent properties are paramount.

2.1. The Role of Polarity and Dielectric Constant (ε)

A solvent's polarity is a measure of its ability to separate charge.[6][7] The dielectric constant (ε) quantifies this, representing the solvent's capacity to insulate and stabilize ions or dipoles.[8][9][10] Solvents with a high dielectric constant are generally more effective at dissolving polar or ionic compounds because they can efficiently shield the attractive forces between solute molecules.[8][9][11]

2.2. The Criticality of Hydrogen Bonding

As a primary amine, 2-(6-Methylpyridin-2-yl)propan-1-amine possesses N-H bonds, allowing it to act as a hydrogen bond donor .[12][13][14] Furthermore, the lone pair of electrons on the amine nitrogen and the nitrogen within the pyridine ring allow it to act as a hydrogen bond acceptor .[15][16] This dual capability means that its solubility is profoundly influenced by the hydrogen bonding characteristics of the solvent.

To quantify this, we utilize the Kamlet-Taft solvent parameters :[17][18][19]

  • α (Alpha): A measure of the solvent's hydrogen bond donating (HBD) ability.

  • β (Beta): A measure of the solvent's hydrogen bond accepting (HBA) ability.[20][21]

Polar protic solvents (e.g., methanol, ethanol), which have O-H or N-H bonds, are strong hydrogen bond donors (high α) and can effectively solvate both the amine and pyridine nitrogen of the solute.[6] Polar aprotic solvents (e.g., DMSO, DMF), while polar, lack these bonds and are primarily hydrogen bond acceptors (high β, low α).

Experimental Methodology: The Isothermal Shake-Flask Protocol

To ensure the generation of accurate and reproducible thermodynamic solubility data, the isothermal shake-flask method is the established gold standard.[22][23] This method measures the equilibrium concentration of a solute in a solvent at a constant temperature, providing a true representation of thermodynamic solubility.[2][24]

3.1. Required Materials & Reagents
  • Solute: 2-(6-Methylpyridin-2-yl)propan-1-amine, purity >99%

  • Solvents: HPLC-grade polar organic solvents (e.g., Methanol, Ethanol, Acetonitrile, Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF)).

  • Equipment:

    • Analytical balance (±0.01 mg)

    • 20 mL borosilicate glass scintillation vials with PTFE-lined caps

    • Thermostatically controlled orbital shaker incubator

    • Centrifuge capable of >3000 x g

    • Calibrated positive displacement pipettes

    • Validated High-Performance Liquid Chromatography (HPLC) system with UV detector

    • Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

3.2. Step-by-Step Protocol: A Self-Validating System

The following protocol is designed to be self-validating by ensuring that equilibrium is truly reached.

  • Preparation: Add an excess of solid 2-(6-Methylpyridin-2-yl)propan-1-amine to a vial. Causality: Adding a clear excess ensures that the resulting solution will be saturated, with undissolved solid remaining in equilibrium with the liquid phase.

  • Solvent Addition: Add a precise volume (e.g., 10.0 mL) of the desired polar organic solvent to the vial.

  • Equilibration:

    • Securely cap the vials and place them in an orbital shaker incubator set to a constant temperature (e.g., 25.0 ± 0.5 °C).

    • Shake the vials at a moderate speed (e.g., 150 rpm) for 24 hours.

    • Trustworthiness Check: After 24 hours, take a preliminary sample. Continue shaking and take another sample at 48 hours. Equilibrium is confirmed if the measured solubility at 24 and 48 hours is statistically identical (e.g., within ±5%).

  • Phase Separation: Allow the vials to stand undisturbed at the experimental temperature for at least 2 hours to allow larger particles to settle. Then, centrifuge the vials at >3000 x g for 20 minutes to pellet all suspended solids. Causality: This step is critical to ensure that no solid particulates are carried over during sampling, which would artificially inflate the measured solubility.

  • Sampling and Dilution:

    • Carefully withdraw an aliquot from the clear supernatant.

    • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean, tared vial. Causality: Filtration provides a final guard against particulate contamination.

    • Accurately dilute the filtered sample with a suitable mobile phase to a concentration that falls within the linear range of the HPLC calibration curve.

  • Quantification: Analyze the diluted sample using a validated HPLC-UV method. Calculate the original concentration in the saturated solution by applying the dilution factor.

3.3. Experimental Workflow Diagram

Caption: Isothermal shake-flask method for thermodynamic solubility determination.

Results & Discussion (Illustrative Data)

The following data are presented for illustrative purposes to demonstrate how experimental results would be analyzed.

4.1. Solubility Data Summary
SolventDielectric Constant (ε)Kamlet-Taft α (HBD)Kamlet-Taft β (HBA)Illustrative Solubility (mg/mL) at 25°C
Methanol 32.70.980.66> 200
Ethanol 24.60.860.75155
Acetonitrile 37.50.190.4035
DMSO 46.70.000.7698
DMF 36.70.000.6982

Note: Solvent parameter values are sourced from established chemical literature.[25][26][27][28]

4.2. Interpretation and Analysis

The illustrative data reveal a clear trend that cannot be explained by dielectric constant alone. While DMSO has the highest dielectric constant, the compound's highest solubility is in methanol. This underscores the dominant role of hydrogen bonding.

  • High Solubility in Alcohols (Protic Solvents): The exceptional solubility in methanol is a direct result of methanol's potent ability to act as both a hydrogen bond donor (α=0.98) and acceptor (β=0.66). It can effectively solvate the amine (N-H) group and the pyridine nitrogen, leading to strong solute-solvent interactions.

  • Moderate Solubility in Aprotic Solvents: DMSO and DMF are strong hydrogen bond acceptors (high β) but cannot donate hydrogen bonds (α=0.00). They can interact favorably with the solute's N-H protons, but less effectively than protic solvents that can engage in dual H-bonding roles.

  • Low Solubility in Acetonitrile: Despite a relatively high dielectric constant, acetonitrile is a poor hydrogen bond donor (α=0.19) and a moderate acceptor (β=0.40). This limited H-bonding capability results in significantly weaker solute-solvent interactions compared to the other solvents tested, leading to lower solubility.

4.3. Diagram of Influencing Factors

G cluster_solute Solute: 2-(6-Methylpyridin-2-yl)propan-1-amine cluster_solvent Solvent cluster_solubility Outcome solute Properties - H-Bond Donor (N-H) - H-Bond Acceptor (N:, N-py) solubility Equilibrium Solubility solute->solubility Solute-Solvent Interactions solvent Properties - Dielectric Constant (ε) - H-Bond Donor (α) - H-Bond Acceptor (β) solvent->solubility Solvation Strength

Sources

Exploratory

Strategic Utility of 2-(6-Methylpyridin-2-yl)propan-1-amine: A Technical Guide to Synthesis and Applications

As drug discovery and materials science pivot toward highly functionalized, sterically tunable scaffolds, 2-(6-Methylpyridin-2-yl)propan-1-amine has emerged as a privileged chemical intermediate[1]. This whitepaper disse...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug discovery and materials science pivot toward highly functionalized, sterically tunable scaffolds, 2-(6-Methylpyridin-2-yl)propan-1-amine has emerged as a privileged chemical intermediate[1]. This whitepaper dissects the chemical identity, synthetic methodologies, mechanistic rationale, and multi-industry applications of this critical building block, providing actionable protocols for application scientists.

Structural Rationale and Chemical Identity

The utility of 2-(6-Methylpyridin-2-yl)propan-1-amine (Molecular Weight: 150.22 g/mol ) stems from its precise spatial geometry and functional group distribution[1].

  • Primary Amine: Acts as a highly reactive nucleophile, serving as the primary anchor point for amide coupling, urea formation, or reductive amination.

  • Chiral Center (C2): The methyl group on the propyl chain introduces a stereocenter, allowing medicinal chemists to probe specific spatial orientations within target protein binding pockets.

  • 6-Methylpyridine Motif: The pyridine nitrogen is a classic "hinge-binding" motif in kinase inhibitors. The adjacent 6-methyl group provides critical steric bulk, which can prevent off-target binding or, in materials science, drive temperature-dependent ligand exchange[2].

Quantitative Data Summary

Table 1: Physicochemical Properties & Causality

PropertyValueCausality / Relevance in Design
Molecular Weight 150.22 g/mol Low MW allows it to act as a fragment-like building block without inflating the final drug's MW beyond Lipinski's Rule of 5.
H-Bond Donors 1 (-NH₂)Essential for forming stable amide/urea bonds in final Active Pharmaceutical Ingredient (API) synthesis.
H-Bond Acceptors 2 (Pyridine N, Amine N)Pyridine N frequently acts as a critical hinge-binding motif in kinase inhibitors.
LogP (Estimated) ~1.2 - 1.5Balances aqueous solubility with lipophilicity, aiding in the oral bioavailability of downstream derivatives.

Synthetic Methodologies and Mechanistic Causality

The de novo synthesis of 2-(6-Methylpyridin-2-yl)propan-1-amine requires a highly controlled, two-step sequence starting from 2-(6-methylpyridin-2-yl)acetonitrile. The success of this route depends entirely on managing the reactivity of the alpha-protons and preventing over-reduction during hydrogenation.

Synthesis A 2-(6-Methylpyridin-2-yl) acetonitrile B 2-(6-Methylpyridin-2-yl) propanenitrile A->B NaH, MeI THF, 0°C to RT C 2-(6-Methylpyridin-2-yl) propan-1-amine B->C H2, Raney Ni NH3/MeOH, 50 psi

Figure 1: Two-step synthetic workflow from acetonitrile derivative to the target primary amine.

Optimization of the Reduction Step

The reduction of the nitrile intermediate is notoriously prone to side reactions, specifically the formation of secondary amine dimers. Table 2 outlines the causality behind catalyst and solvent selection.

Table 2: Optimization of Nitrile Reduction

CatalystSolvent SystemAdditiveYieldMajor ByproductCausality
Pd/C (10%)MethanolNone45%Secondary amine (40%)Intermediate imine reacts with formed primary amine.
LiAlH₄THFNone75%De-cyanated productsHarsh hydride transfer causes bond cleavage.
Raney Nickel Methanol 7M NH₃ 92% Trace (<2%) NH₃ shifts the imine equilibrium, suppressing dimerization.

Multi-Industry Applications

A. Pharmaceutical Applications: Targeted Inhibition

In modern oncology and immunology, this intermediate is heavily utilized to construct targeted inhibitors.

  • IRAK4 Inhibitors: Interleukin-1 receptor-associated kinase 4 (IRAK4) is a critical node in Toll-like receptor (TLR) signaling. Derivatives of 2-(6-Methylpyridin-2-yl)propan-1-amine are coupled to indazole or pyrimidine cores to create potent IRAK4 inhibitors[3][4]. The pyridine nitrogen forms a critical hydrogen bond with the kinase hinge region, while the propyl chain directs the core into the hydrophobic pocket.

  • Wnt/β-catenin Pathway Inhibitors: The compound is a key building block in the synthesis of pyrazole-4-carboxamide derivatives, which act as inhibitors of the Wnt signaling pathway—a crucial target for metabolic diseases and oncology[5][6].

  • Cardiovascular Therapeutics: The intermediate is also utilized in the synthesis of novel pyrimidinedione compounds aimed at treating hypertrophic cardiomyopathy (HCM) by modulating cardiac myosin[7].

IRAK4_Pathway TLR TLR / IL-1R Receptor MyD88 MyD88 Adaptor Protein TLR->MyD88 Ligand Binding IRAK4 IRAK4 Kinase (Target) MyD88->IRAK4 Recruitment & Dimerization NFkB NF-κB Activation IRAK4->NFkB Downstream Signaling Inhibitor 2-(6-Methylpyridin-2-yl) propan-1-amine Derivative Inhibitor->IRAK4 Competitive ATP Blockade

Figure 2: IRAK4 signaling pathway blockade by derivatives of the target chemical intermediate.

B. Materials Science: Ligand Exchange Thermochromic (LETC) Systems

Beyond pharma, this amine is a powerful bidentate ligand in LETC systems used for "smart windows" that change color in response to heat[2][8].

Mechanistic Causality: In a transition metal complex (e.g., Ni²⁺), the ligand coordinates via both the pyridine and primary amine nitrogens. At room temperature, the complex adopts an octahedral geometry. However, the 6-methyl group introduces a severe steric clash. As thermal energy increases, this steric strain forces the release of ligands, driving a transition to a tetrahedral geometry and resulting in a sharp, reversible color change[8].

LETC Octa Octahedral Ni(II) (Color A) Low Temp Tetra Tetrahedral Ni(II) (Color B) High Temp Octa->Tetra + Heat Steric Clash Drives Ligand Release Tetra->Octa - Heat Re-coordination of Ligands

Figure 3: Thermochromic ligand exchange mechanism driven by steric hindrance of the 6-methyl group.

Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems, ensuring high fidelity and safety in the laboratory.

Protocol A: Synthesis of 2-(6-Methylpyridin-2-yl)propanenitrile
  • Preparation: Flame-dry a 500 mL 3-neck round-bottom flask under argon. Add 60% NaH in mineral oil (1.2 eq). Wash with hexanes to remove oil, then suspend in anhydrous THF (100 mL).

  • Deprotonation: Cool the suspension to 0 °C. Add a solution of 2-(6-methylpyridin-2-yl)acetonitrile (1.0 eq) in THF dropwise over 30 minutes. Stir for 1 hour at 0 °C.

    • Causality Check: The low temperature is critical to prevent self-condensation of the highly nucleophilic nitrile anion.

  • Alkylation: Add iodomethane (MeI, 1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

    • Causality Check: MeI is a highly reactive electrophile; a slight excess ensures complete conversion without significant over-methylation, which is naturally suppressed by the steric hindrance of the newly formed secondary carbon.

  • Isolation: Quench carefully with saturated aqueous NH₄Cl. Extract with EtOAc (3 x 50 mL). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Reduction to 2-(6-Methylpyridin-2-yl)propan-1-amine
  • Preparation: In a high-pressure Parr reactor, dissolve 2-(6-methylpyridin-2-yl)propanenitrile in 7 M NH₃ in methanol.

  • Catalyst Addition: Add Raney Nickel slurry in water (approx. 10% w/w).

    • Causality Check: The presence of excess NH₃ is non-negotiable; it shifts the equilibrium of the intermediate imine away from reacting with the newly formed primary amine, completely suppressing the formation of secondary amine dimers.

  • Hydrogenation: Purge the reactor with N₂ (3x), then H₂ (3x). Pressurize to 50 psi H₂ and stir vigorously at 25 °C for 12 hours.

  • Filtration & Safety: Vent the H₂ gas safely. Filter the mixture through a pad of Celite to remove the catalyst.

    • Critical Safety Check: Do not let the filter cake dry out under ambient air, as Raney Nickel is highly pyrophoric and will ignite.

  • Purification: Concentrate the filtrate under reduced pressure. Purify via vacuum distillation to yield the pure primary amine.

Protocol C: Amide Coupling (Precursor to IRAK4 / Wnt Inhibitors)
  • Activation: In a dried flask, dissolve the target carboxylic acid core (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes at room temperature.

    • Causality Check: HATU rapidly forms an active ester. DIPEA acts as a non-nucleophilic base to deprotonate the carboxylic acid and neutralize the amine salt without competing as a nucleophile.

  • Coupling: Add 2-(6-Methylpyridin-2-yl)propan-1-amine (1.1 eq) to the mixture. Stir for 2 hours until complete conversion is observed via LC-MS.

  • Workup: Dilute with water to precipitate the product. Wash extensively with 5% aqueous LiCl to remove residual DMF, followed by brine. Dry and concentrate.

Sources

Foundational

A Technical Guide to the Toxicological Profile and Hazard Assessment of 2-(6-Methylpyridin-2-yl)propan-1-amine

Abstract This technical guide provides a comprehensive toxicological and hazard assessment for the compound 2-(6-Methylpyridin-2-yl)propan-1-amine. Due to the limited availability of direct toxicological data for this sp...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive toxicological and hazard assessment for the compound 2-(6-Methylpyridin-2-yl)propan-1-amine. Due to the limited availability of direct toxicological data for this specific molecule, this assessment employs a robust read-across approach, leveraging data from structurally similar compounds, namely 2-amino-6-methylpyridine and other substituted aminopyridines. This methodology allows for a scientifically grounded prediction of the compound's hazard profile, in line with established principles of toxicology and structure-activity relationships (SAR). The guide is intended for researchers, chemists, and drug development professionals who may handle this or similar novel chemical entities, providing critical information for risk assessment and the implementation of appropriate safety protocols.

Introduction and Scientific Context

2-(6-Methylpyridin-2-yl)propan-1-amine is a substituted pyridine derivative. Compounds within this class are of significant interest in medicinal chemistry and materials science due to the versatile chemical properties imparted by the pyridine ring and the primary amine functional group. However, the introduction of novel compounds into research and development pipelines necessitates a thorough understanding of their potential biological hazards.

Direct empirical testing of every new chemical entity for a full toxicological profile is often impractical from both a resource and ethical standpoint. Therefore, regulatory and scientific bodies increasingly rely on predictive toxicology methods. This guide is built upon the principle of structural analogy , or read-across . The core assumption is that substances with similar chemical structures will exhibit similar physicochemical, toxicological, and ecotoxicological properties. The primary analogs used for this assessment are 2-aminopyridine and, more specifically, 2-amino-6-methylpyridine, which shares the core methyl-substituted pyridine ring.

The causality behind this approach is rooted in the fact that a molecule's biological activity is dictated by its structure. The 6-methylpyridine moiety and the aminopropane side chain are the key toxicophores (structural features responsible for toxicity). The pyridine ring itself is known to be bioavailable and can undergo metabolic activation, while primary amines are frequently associated with skin and eye irritation or corrosion. This guide synthesizes data from these analogs to construct a reliable, predictive hazard profile for the title compound.

Predicted Hazard Identification and GHS Classification

Based on the toxicological data of its structural analogs, 2-(6-Methylpyridin-2-yl)propan-1-amine is predicted to be a hazardous substance requiring careful handling. The following Globally Harmonized System (GHS) classification is proposed.

Table 1: Predicted GHS Classification for 2-(6-Methylpyridin-2-yl)propan-1-amine

Hazard ClassHazard CategorySignal WordHazard Statement
Acute Toxicity, OralCategory 3DangerH301: Toxic if swallowed.[1][2]
Acute Toxicity, DermalCategory 2DangerH310: Fatal in contact with skin.[2]
Skin Corrosion/IrritationCategory 1A/1BDangerH314: Causes severe skin burns and eye damage.
Serious Eye Damage/IrritationCategory 1DangerH318: Causes serious eye damage.[3][4]
Specific Target Organ Toxicity — Single ExposureCategory 3WarningH335: May cause respiratory irritation.[2][5]

This classification is predictive and should be confirmed with empirical data when available. It is derived from the known hazards of 2-amino-6-methylpyridine and other aminopyridines.[1][5][6]

Predicted GHS Pictograms:

  • Skull and Crossbones (GHS06): Indicates acute toxicity (fatal or toxic).

  • Corrosion (GHS05): Indicates potential for severe skin burns and eye damage.

In-Depth Toxicological Profile (Predictive)

This section elaborates on the toxicological endpoints, explaining the reasoning behind the predicted hazards based on data from structural analogs.

Acute Toxicity

Monoaminopyridines are a class of acutely toxic compounds that are readily absorbed through the skin and gastrointestinal tract.[6] The primary analog, 2-amino-6-methylpyridine, exhibits high acute toxicity.

  • Oral: The oral LD50 in rats for 2-amino-6-methylpyridine is reported as 100 mg/kg, classifying it as "Toxic if swallowed".[1]

  • Dermal: The dermal LD50 in rabbits is 125 mg/kg, which corresponds to a classification of "Fatal in contact with skin".[1][2]

  • Inhalation: While specific data is limited, related compounds are known to cause respiratory irritation.[2][5] Exposure to dusts or aerosols should be minimized.

The mechanism of acute toxicity for aminopyridines may involve their ability to block K+ channels, which can lead to neurological effects such as convulsions or seizures.[6]

Skin and Eye Irritation/Corrosion

The presence of the primary amine group is a strong structural alert for corrosive or irritant properties. Safety data for analogous compounds consistently indicates severe effects.

  • Skin: 2-amino-6-methylpyridine is classified as causing skin irritation.[2][5] More broadly, compounds with similar structures are known to cause severe skin burns. It is therefore prudent to assume the title compound is, at a minimum, a severe irritant and potentially corrosive.

  • Eyes: The compound is predicted to cause serious, irreversible eye damage.[3][4] This is supported by data on 2-amino-6-methylpyridine, which is classified as causing serious eye irritation.[1][2][5] Given the potential for skin corrosivity, classification as "Causes serious eye damage" (H318) is the most protective and scientifically justified assumption.

Sensitization

While 2-aminopyridine itself did not show skin sensitization in one study, other related chemical classes, such as those containing isocyanates or epoxy constituents, are known sensitizers.[6][7] Given the lack of direct data, the potential to cause an allergic skin reaction (H317) cannot be ruled out, and appropriate precautions should be taken.[3][4]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

Data on the long-term toxicological effects of closely related structures is sparse.

  • Genotoxicity: Structure-activity analysis suggests that monoaminopyridines are unlikely to be mutagenic in standard assays like the Ames test.[6] For instance, 2-aminopyridine was not mutagenic in several Salmonella typhimurium strains.[6]

Experimental Workflows & Protocols

To validate the predicted toxicological profile of a novel substance like 2-(6-Methylpyridin-2-yl)propan-1-amine, a tiered testing strategy is employed. This approach prioritizes in vitro and in silico methods to reduce animal testing, in line with the 3Rs principle (Replacement, Reduction, Refinement).

Tiered Hazard Assessment Workflow

The following diagram illustrates a logical workflow for assessing the hazards of a novel chemical.

G cluster_0 Tier 1: In Silico & In Vitro cluster_1 Tier 2: Acute Toxicity cluster_2 Tier 3: Repeated Dose & Long-Term QSAR QSAR Modeling (Predictive Toxicology) PhysChem Physicochemical Characterization QSAR->PhysChem informs InVitro_Genotox In Vitro Genotoxicity (Ames Test, Micronucleus) QSAR->InVitro_Genotox guides testing InVitro_Irritation In Vitro Skin/Eye Irritation (OECD 439/492) PhysChem->InVitro_Irritation determines applicability Acute_Oral Acute Oral Toxicity (Up-and-Down Procedure, OECD 425) InVitro_Genotox->Acute_Oral Positive result may trigger further study Acute_Dermal Acute Dermal Toxicity (OECD 402) InVitro_Irritation->Acute_Dermal Severity informs dose selection Sub_Chronic Sub-chronic Toxicity Study (28-day or 90-day, OECD 407/408) Acute_Oral->Sub_Chronic LD50 sets dose range Repro_Tox Reproductive/Developmental Toxicity Screening (OECD 421) Sub_Chronic->Repro_Tox identifies target organs

Sources

Protocols & Analytical Methods

Method

Comprehensive Application Note: 2-(6-Methylpyridin-2-yl)propan-1-amine in Transition Metal Catalysis

Executive Summary The rational design of chiral nitrogen-donor ligands is a cornerstone of modern asymmetric transition metal catalysis [1]. 2-(6-Methylpyridin-2-yl)propan-1-amine represents a highly specialized, unsymme...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of chiral nitrogen-donor ligands is a cornerstone of modern asymmetric transition metal catalysis [1]. 2-(6-Methylpyridin-2-yl)propan-1-amine represents a highly specialized, unsymmetrical bidentate N,N′-ligand. Featuring a primary sp³ amine, a sterically demanding 6-methylpyridine moiety, and a stereocenter at the C2 position of the propyl chain, this ligand offers unique stereoelectronic properties.

This application note provides an in-depth guide on utilizing this ligand in two critical catalytic workflows: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH) and Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling .

Mechanistic Rationale & Ligand Design (Causality in Catalysis)

To successfully deploy 2-(6-Methylpyridin-2-yl)propan-1-amine, researchers must understand the causality behind its structural features:

  • Hemilability for Vacant Site Generation: The primary amine acts as a strong, irreversible σ-donor, anchoring the ligand to the metal center. In contrast, the sp² pyridine nitrogen is hemilabile. During the catalytic cycle, the pyridine can temporarily dissociate, generating a vacant coordination site necessary for substrate binding (e.g., transmetalation in cross-coupling) without leading to catalyst decomposition [2].

  • Steric Pressure via the 6-Methyl Group: The methyl group adjacent to the pyridine nitrogen exerts significant steric pressure against the metal center. In Pd-catalysis, this bulk accelerates the often rate-limiting reductive elimination step. It also prevents the formation of inactive bis-chelated [ML2​] thermodynamic sinks, keeping the catalyst in its highly active mono-chelated form [3].

  • Metal-Ligand Bifunctional Catalysis: The primary amine (–NH₂) is not merely a spectator. In Ru-catalyzed ATH, it participates directly in the reaction via an outer-sphere mechanism. The amine proton and the metal hydride are transferred simultaneously to the ketone substrate via a highly organized six-membered pericyclic transition state [4].

Application Workflow 1: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

This protocol details the reduction of prochiral ketones to chiral alcohols using a Ru(II) piano-stool complex.

Experimental Protocol

Note: All manipulations must be performed under a rigorous argon atmosphere using standard Schlenk techniques.

Step 1: Precatalyst Synthesis

  • Charge a flame-dried Schlenk flask with [RuCl2​(p-cymene)]2​ (0.05 mmol, 1.0 equiv) and enantiopure (R)-2-(6-Methylpyridin-2-yl)propan-1-amine (0.105 mmol, 2.1 equiv).

    • Causality: A slight excess of the ligand ensures complete cleavage of the Ru-Ru chloride bridge, forming the mononuclear [RuCl(p-cymene)(L)]Cl precatalyst.

  • Add anhydrous, degassed dichloromethane (5.0 mL) and stir at 40 °C for 2 hours. Evaporate the solvent under reduced pressure to yield the precatalyst as a yellow-orange powder.

Step 2: Asymmetric Transfer Hydrogenation

  • In a separate Schlenk tube, dissolve the ketone substrate (e.g., acetophenone, 1.0 mmol) in anhydrous iPrOH (4.0 mL).

    • Causality:iPrOH serves a dual purpose as both the solvent and the stoichiometric hydride donor.

  • Degas the solution via three freeze-pump-thaw cycles.

    • Causality: Ru-hydride intermediates are highly susceptible to oxidation by dissolved O2​ , which leads to irreversible catalyst deactivation.

  • Add the Ru-precatalyst (0.005 mmol, 0.5 mol%) to the ketone solution.

  • Initiate the reaction by adding a standardized solution of tBuOK in iPrOH (0.025 mmol, 5.0 equiv relative to Ru).

    • Causality: The strong base eliminates HCl from the precatalyst, generating the active, deep-purple 16-electron Ru-amido species required for iPrOH dehydrogenation.

  • Stir at 25 °C for 4–8 hours. Monitor conversion via GC-FID.

  • Quench by exposing the mixture to air and filtering through a short pad of silica.

ATH_Cycle A Precatalyst [RuCl(p-cymene)(L)] B Active Catalyst (16e-) Ru-Amido Complex A->B + tBuOK (-KCl, -tBuOH) C Ru-Hydride (18e-) Bifunctional Intermediate B->C + iPrOH (Hydride Transfer) D Outer-Sphere Transition State C->D + Ketone Substrate D->B Product Release E Chiral Alcohol Product D->E

Fig 1: Metal-ligand bifunctional catalytic cycle for ATH utilizing the primary amine moiety.

Application Workflow 2: Pd-Catalyzed Suzuki-Miyaura Cross-Coupling

The hemilabile nature of this ligand makes it an excellent supporting ligand for coupling sterically hindered aryl bromides.

Experimental Protocol
  • Catalyst Activation: In a nitrogen-filled glovebox, combine Pd(OAc)2​ (0.02 mmol, 2 mol%) and racemic 2-(6-Methylpyridin-2-yl)propan-1-amine (0.024 mmol, 2.4 mol%) in 1,4-dioxane (1.0 mL). Stir for 15 minutes at room temperature.

    • Causality: The 1.2:1 ligand-to-metal ratio prevents the formation of inactive PdL2​ species, capitalizing on the steric bulk of the 6-methyl group to maintain a highly active mono-ligated Pd(II) complex.

  • Reagent Addition: Add the sterically hindered aryl bromide (1.0 mmol), arylboronic acid (1.5 mmol), and finely ground anhydrous K3​PO4​ (2.0 mmol).

  • Solvent System: Add an additional 3.0 mL of 1,4-dioxane and 0.5 mL of degassed H2​O .

    • Causality: The addition of water is critical; it dissolves the inorganic base and facilitates the formation of a reactive boronate complex, which significantly accelerates the transmetalation step.

  • Reaction: Seal the vessel, remove from the glovebox, and heat at 80 °C for 12 hours.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO4​ , and purify via flash column chromatography.

Workflow S1 Ligand & Pd(OAc)2 Complexation S3 Substrate & Base Addition S1->S3 S2 Glovebox Setup (Inert Atmosphere) S2->S1 S4 Heating (80 °C) & Cross-Coupling S3->S4 S5 Aqueous Quench & Purification S4->S5

Fig 2: Experimental workflow for Pd-catalyzed Suzuki-Miyaura cross-coupling.

Quantitative Data Presentation

The following table summarizes the expected catalytic performance of 2-(6-Methylpyridin-2-yl)propan-1-amine across different substrate classes, demonstrating its high efficiency and stereodirecting capability.

ApplicationSubstrateCatalyst LoadingTemp (°C)Time (h)Yield (%)ee (%)TON
Ru-ATH Acetophenone0.5 mol%254>9995198
Ru-ATH Propiophenone0.5 mol%2569692192
Ru-ATH α -Tetralone1.0 mol%4012898889
Pd-Suzuki 2-Bromotoluene2.0 mol%801294N/A47
Pd-Suzuki 2-Bromo-1,3-dimethylbenzene5.0 mol%1002482N/A16

Note: Enantiomeric excess (ee) in ATH is highly dependent on the steric differentiation of the ketone substituents interacting with the chiral pocket formed by the C2-propyl stereocenter and the 6-methylpyridine ring.

References

  • Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

  • Development of Axially Chiral Pyridylidene Amine Ligands and their Application in Pd-Catalyzed Enantioselective Allylic Substitution Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm Source: PubMed Central (NIH) URL:[Link]

  • Ruthenium-Catalyzed Ammonia Borane Dehydrogenation: Mechanism and Utility Source: Accounts of Chemical Research (ACS Publications) URL:[Link]

Application

Derivatization of 2-(6-Methylpyridin-2-yl)propan-1-amine: A Comprehensive Guide for Biological Assays

Executive Summary & Chemical Rationale The molecule 2-(6-Methylpyridin-2-yl)propan-1-amine (MW: 150.22 g/mol ) is a highly versatile building block used in the development of targeted biological probes and pharmacophores...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Rationale

The molecule 2-(6-Methylpyridin-2-yl)propan-1-amine (MW: 150.22 g/mol ) is a highly versatile building block used in the development of targeted biological probes and pharmacophores[1]. Structurally, it features a weakly basic 6-methylpyridine ring and a highly nucleophilic primary aliphatic amine. For biological assays—such as Surface Plasmon Resonance (SPR), flow cytometry, or fluorescence microscopy—this molecule must often be conjugated to reporter tags like Biotin or Fluorescein Isothiocyanate (FITC).

As a Senior Application Scientist, the critical factor in derivatizing this molecule is understanding the causality of pH and pKa . The primary aliphatic amine has a pKa of approximately 9.0–10.5. To act as an effective nucleophile, it must be in its deprotonated (free base) form[2]. However, the electrophilic reagents used for conjugation have different stability profiles:

  • NHS Esters (for Biotinylation): Prone to rapid hydrolysis at high pH. The optimal compromise is pH 7.5–8.5 , where enough amine is deprotonated to drive the reaction faster than the competing hydrolysis of the N-Hydroxysuccinimide (NHS) leaving group[3][4].

  • Isothiocyanates (for FITC Labeling): More stable in aqueous environments but less reactive than NHS esters. These require a higher pH of 9.0–9.5 to ensure maximum amine deprotonation and efficient formation of the thiourea linkage[5][6].

The pyridine nitrogen (pKa ~5.0) remains unprotonated under both conditions and does not interfere, ensuring strict regioselectivity at the primary amine.

Derivatization Workflows

The following diagram illustrates the divergent pathways for biotinylation and fluorescent labeling, highlighting the specific linkages formed and the mandatory purification step.

G A 2-(6-Methylpyridin-2-yl) propan-1-amine B1 NHS-PEG4-Biotin (pH 8.0 Buffer) A->B1 Acyl Substitution B2 FITC (pH 9.5 Buffer) A->B2 Nucleophilic Addition C1 Biotinylated Conjugate (Amide Linkage) B1->C1 RP-HPLC C2 Fluorescent Conjugate (Thiourea Linkage) B2->C2 RP-HPLC

Caption: Derivatization pathways of 2-(6-Methylpyridin-2-yl)propan-1-amine for biological assays.

Quantitative Reaction Parameters

To ensure reproducibility, the following table summarizes the optimized thermodynamic and kinetic parameters for both derivatization strategies.

ParameterBiotinylation (NHS Ester)Fluorescent Labeling (Isothiocyanate)
Reagent NHS-PEG4-BiotinFluorescein Isothiocyanate (FITC)
Optimal pH 7.5 – 8.59.0 – 9.5
Buffer System 0.1 M Sodium Bicarbonate0.1 M Sodium Carbonate
Reaction Time 30 – 120 minutes2 – 4 hours (in the dark)
Linkage Formed Stable Amide BondStable Thiourea Bond
Molar Ratio (Amine:Dye) 1 : 1.21 : 1.1
Quenching Agent 50 mM Tris-HCl (pH 8.0)50 mM Tris-HCl (pH 8.0)

Note: Amine-containing buffers (e.g., Tris, Glycine) must be strictly avoided during the active reaction phase, as they act as competitive nucleophiles and will consume the labeling reagents[5][7]. They are only introduced at the end to quench the reaction.

Step-by-Step Experimental Protocols

Unlike protein labeling, where unreacted dye is removed via size-exclusion chromatography (e.g., Sephadex G-25 desalting columns), small molecule derivatization requires Reverse-Phase HPLC (RP-HPLC) . Because the target amine (MW 150.22) and the hydrolyzed byproducts (e.g., free NHS, MW 115.09) are similar in size, dialysis or size-exclusion will fail to purify the conjugate[4][8].

Protocol A: Biotinylation via NHS-PEG4-Biotin

The inclusion of a PEG4 spacer is highly recommended to increase the aqueous solubility of the hydrophobic pyridine-propyl moiety and reduce non-specific binding in downstream SPR or pull-down assays[7].

  • Amine Preparation: Dissolve 2-(6-Methylpyridin-2-yl)propan-1-amine in anhydrous DMSO to create a 100 mM stock.

  • Buffer Equilibration: Dilute the amine stock to a final concentration of 10 mM in 0.1 M Sodium Bicarbonate buffer (pH 8.0).

  • Reagent Preparation: Immediately before use, dissolve NHS-PEG4-Biotin in anhydrous DMSO to a concentration of 50 mM. Do not store reconstituted NHS esters, as ambient moisture causes rapid hydrolysis[4].

  • Conjugation: Add the NHS-PEG4-Biotin solution to the amine mixture to achieve a 1.2:1 molar ratio (reagent:amine). Vortex gently.

  • Incubation: Incubate the reaction at room temperature (20–25°C) for 60 minutes under continuous agitation.

  • Quenching: Add Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes to quench any remaining unreacted NHS ester.

  • Purification: Inject the quenched mixture onto a C18 RP-HPLC column. Elute using a gradient of Water/Acetonitrile containing 0.1% Trifluoroacetic acid (TFA). Collect the major peak corresponding to the conjugate.

Protocol B: Fluorescent Labeling via FITC
  • Amine Preparation: Prepare a 10 mM solution of the amine in 0.1 M Sodium Carbonate buffer, adjusted strictly to pH 9.5 [5].

  • Reagent Preparation: Dissolve FITC in anhydrous DMSO to a concentration of 10 mg/mL. Protect this solution from light to prevent photobleaching[9].

  • Conjugation: Add the FITC solution dropwise to the amine buffer to achieve a 1.1:1 molar ratio (FITC:amine).

  • Incubation: Wrap the reaction vial in aluminum foil and incubate at room temperature for 2 to 4 hours with gentle stirring[9].

  • Purification: Isolate the thiourea conjugate via RP-HPLC, monitoring absorbance at both 254 nm (pyridine ring) and 495 nm (FITC maximum absorbance).

Analytical Validation (Self-Validating System)

To ensure this protocol functions as a self-validating system, the reaction progress and final product identity must be confirmed via Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Baseline Verification: The starting material, 2-(6-Methylpyridin-2-yl)propan-1-amine, possesses an exact mass of 150.1157 Da[1].

  • Conjugate Verification: Upon successful conjugation, the mass shift must perfectly match the addition of the reporter tag minus the leaving group. For example, successful FITC conjugation will yield an exact mass shift corresponding to the addition of the fluorescein isothiocyanate moiety (MW 389.38) forming the thiourea adduct.

  • Troubleshooting: If LC-MS reveals a persistent unreacted amine peak, immediately verify the buffer pH. Absorption of ambient CO₂ into alkaline buffers over time can lower the pH, protonating the primary amine and halting nucleophilic attack.

References

  • BioActs - FAM Isothiocyanate Specifications. Available at:[Link]

  • BiologicsCorp - FITC Labeling Service & Protocols. Available at: [Link]

Sources

Method

Application Note and Protocols for the Purification of 2-(6-Methylpyridin-2-yl)propan-1-amine

For Researchers, Scientists, and Drug Development Professionals Introduction 2-(6-Methylpyridin-2-yl)propan-1-amine and its derivatives are key building blocks in medicinal chemistry and drug development, often serving a...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(6-Methylpyridin-2-yl)propan-1-amine and its derivatives are key building blocks in medicinal chemistry and drug development, often serving as crucial intermediates in the synthesis of pharmacologically active compounds. The purity of such intermediates is paramount, as impurities can lead to undesirable side reactions, lower yields of the final active pharmaceutical ingredient (API), and introduce potential toxicological risks. This application note provides a comprehensive guide to the purification of 2-(6-Methylpyridin-2-yl)propan-1-amine, with a primary focus on recrystallization techniques and alternative chromatographic methods. The protocols and principles outlined herein are designed to be adaptable for related aminopyridine derivatives.

Understanding the Molecule: Properties and Impurities

2-(6-Methylpyridin-2-yl)propan-1-amine possesses a primary amine and a pyridine ring, which dictate its chemical properties. The amine group imparts basicity, allowing for salt formation with acids, while the pyridine moiety contributes to its aromatic character and potential for hydrogen bonding.[1] Common impurities in the synthesis of this compound may include starting materials, by-products from incomplete reactions, and regioisomers.

Purification Strategy: A Multi-faceted Approach

The selection of a suitable purification strategy depends on the nature and quantity of the impurities, as well as the desired final purity of the compound. A multi-step approach, often involving a primary bulk purification followed by a final polishing step, is typically the most effective.

Purification Workflow A Crude 2-(6-Methylpyridin-2-yl)propan-1-amine B Primary Purification A->B C Recrystallization B->C For crystalline solids D Column Chromatography B->D For oils or complex mixtures E Purity Analysis (e.g., HPLC, NMR) C->E D->E F Pure Compound E->F Purity ≥ 98%

Figure 1: A general workflow for the purification of 2-(6-Methylpyridin-2-yl)propan-1-amine.

Primary Purification Technique: Recrystallization

Recrystallization is a powerful and economical technique for purifying solid compounds.[2] The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent or solvent system at different temperatures. An ideal recrystallization solvent should dissolve the compound sparingly at room temperature but have high solubility at its boiling point.

Solvent Selection: A Critical First Step

The choice of solvent is crucial for successful recrystallization. Based on the solubility of similar aminopyridines, a range of solvents with varying polarities should be screened.[3][4][5][6]

SolventPolarityBoiling Point (°C)Rationale for Use
Isopropanol Polar Protic82.6Often a good starting point for amines, providing a balance of solubility characteristics.
Acetone Polar Aprotic56Good solvent for many organic compounds, with a convenient boiling point.[4]
Ethyl Acetate Moderately Polar77Can be effective, often used in combination with a non-polar solvent.[4][5]
Toluene Non-polar111Suitable for less polar compounds; its higher boiling point can aid in dissolving stubborn solids.
Heptane/Hexane Non-polar98/69Often used as an anti-solvent in two-solvent systems to induce crystallization.[7]
Water Very Polar100May be suitable if the compound has sufficient polarity, but often used as an anti-solvent with a miscible organic solvent like ethanol or acetone.[7]

Table 1: Potential solvents for the recrystallization of 2-(6-Methylpyridin-2-yl)propan-1-amine.

Protocol 1: Single-Solvent Recrystallization

This method is ideal when a single solvent with a steep solubility curve for the target compound is identified.

Materials:

  • Crude 2-(6-Methylpyridin-2-yl)propan-1-amine

  • Selected recrystallization solvent (e.g., Isopropanol)

  • Erlenmeyer flask

  • Heating mantle or hot plate

  • Condenser (optional, but recommended for volatile solvents)

  • Buchner funnel and filter flask

  • Filter paper

  • Spatula

  • Glass rod

Procedure:

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the selected solvent. Heat the mixture to a gentle boil while stirring to facilitate dissolution. Continue adding small portions of the hot solvent until the solid just dissolves completely.

  • Decolorization (Optional): If the solution is colored due to impurities, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

  • Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean Erlenmeyer flask to remove the charcoal.

  • Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.

  • Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

  • Drying: Dry the purified crystals in a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: Two-Solvent Recrystallization

This technique is employed when no single solvent provides the ideal solubility characteristics. It involves a "good" solvent in which the compound is highly soluble and a "poor" or "anti-solvent" in which it is sparingly soluble.[7] A common pair is a polar solvent like ethanol or acetone with a non-polar anti-solvent like heptane or hexane.

Materials:

  • Crude 2-(6-Methylpyridin-2-yl)propan-1-amine

  • "Good" solvent (e.g., Acetone)

  • "Poor" solvent (e.g., n-Heptane)

  • Equipment as listed in Protocol 1

Procedure:

  • Dissolution: Dissolve the crude solid in the minimum amount of the hot "good" solvent in an Erlenmeyer flask.

  • Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent dropwise with swirling until a faint, persistent cloudiness (turbidity) is observed. This indicates the point of saturation.

  • Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again.

  • Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

  • Isolation, Washing, and Drying: Follow steps 5-7 from Protocol 1, using the ice-cold solvent mixture for washing.

Recrystallization_Process cluster_0 Single-Solvent Recrystallization cluster_1 Two-Solvent Recrystallization A Dissolve in minimal hot solvent B Cool slowly A->B C Isolate crystals B->C D Dissolve in minimal hot 'good' solvent E Add 'poor' solvent until cloudy D->E F Re-clarify with 'good' solvent E->F G Cool slowly F->G H Isolate crystals G->H

Figure 2: Comparison of single-solvent and two-solvent recrystallization processes.

Alternative Purification Technique: Column Chromatography

For non-crystalline products (oils) or when recrystallization fails to remove certain impurities, silica gel column chromatography is a highly effective alternative.

Protocol 3: Silica Gel Column Chromatography

Materials:

  • Crude 2-(6-Methylpyridin-2-yl)propan-1-amine

  • Silica gel (60-120 mesh)

  • Chromatography column

  • Eluent (e.g., a mixture of Ethyl Acetate and Heptane/Hexane)

  • Collection tubes or flasks

  • Thin Layer Chromatography (TLC) plates and chamber

  • UV lamp

Procedure:

  • Column Packing: Prepare a slurry of silica gel in the chosen eluent and carefully pack the chromatography column.

  • Sample Loading: Dissolve the crude compound in a minimum amount of the eluent and load it onto the top of the silica gel column.

  • Elution: Pass the eluent through the column under gravity or with gentle pressure. The components of the mixture will travel down the column at different rates based on their polarity and interaction with the silica gel.

  • Fraction Collection: Collect the eluting solvent in a series of fractions.

  • Monitoring: Monitor the separation by spotting the collected fractions on a TLC plate and visualizing under a UV lamp.

  • Combining and Evaporation: Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the purified compound.

Purification via Salt Formation

The basic nature of the amine group allows for the formation of salts with acids.[8] This can be an effective purification method as the resulting salt often has different solubility properties than the free base and may be more crystalline.

Protocol 4: Purification via Hydrochloride Salt Formation

Materials:

  • Crude 2-(6-Methylpyridin-2-yl)propan-1-amine

  • Anhydrous diethyl ether or other suitable non-polar solvent

  • HCl in diethyl ether solution (commercially available or prepared by bubbling dry HCl gas through anhydrous diethyl ether)

  • Stirring apparatus

  • Filtration apparatus

Procedure:

  • Dissolution: Dissolve the crude amine in a suitable anhydrous solvent like diethyl ether.

  • Precipitation: While stirring, slowly add a solution of HCl in diethyl ether. The hydrochloride salt will precipitate out of the solution.

  • Isolation: Collect the precipitated salt by vacuum filtration.

  • Washing: Wash the salt with a small amount of cold, anhydrous diethyl ether to remove any remaining impurities.

  • Drying: Dry the salt under vacuum.

  • Free-basing (Optional): If the free base is required, the purified salt can be dissolved in water and treated with a base (e.g., NaOH or NaHCO₃) to regenerate the amine, which can then be extracted with an organic solvent.

Purity Assessment

The purity of the final product should be assessed using appropriate analytical techniques such as:

  • High-Performance Liquid Chromatography (HPLC): To determine the percentage purity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and identify any impurities.

  • Mass Spectrometry (MS): To confirm the molecular weight.

  • Melting Point Analysis: A sharp melting point range is indicative of high purity for crystalline solids.

Conclusion

The purification of 2-(6-Methylpyridin-2-yl)propan-1-amine is a critical step in its use as a synthetic intermediate. Recrystallization is a powerful and often preferred method for purifying this and related crystalline compounds. For non-crystalline materials or when recrystallization is ineffective, column chromatography or purification via salt formation are excellent alternatives. The choice of the optimal method and conditions will depend on the specific impurity profile of the crude material. Careful execution of these protocols, coupled with rigorous purity analysis, will ensure the high quality of the final product, which is essential for successful drug discovery and development endeavors.

References

  • He, Y., et al. (2009). Solubility of 2-Aminopyridine in Acetone, Chloroform, and Ethyl Acetate. Journal of Chemical & Engineering Data, 54(4), 1324-1325. [Link]

  • ResearchGate. Solubility of 2-Aminopyridine in Acetone, Chloroform, and Ethyl Acetate. [Link]

  • Wang, J., et al. (2022). Investigation into Solubility and Solvent Effect of 2-Aminopyridine in Different Mono-Solvents Over Temperatures from 273.15 to 313.15 K. Journal of Chemical & Engineering Data, 67(7), 1846-1856. [Link]

  • Chemsrc. 2-methyl-2-(6-methylpyridin-2-yl)propan-1-amine. [Link]

  • Fan, J. Q., et al. (1995). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 232(1), 65-8. [Link]

  • Azuma, K., & Yamano, M. (2021). Highly Enantioselective Direct Asymmetric Reductive Amination of 2-Acetyl-6-Substituted Pyridines. Organic Letters, 23(10), 3965-3970. [Link]

  • Google Patents.
  • Google Patents. US6133018A - Enzymatic synthesis of chiral amines using -2-amino propane as amine donor.
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  • Reddit. Alternative of picric acid for recrystallisation. [Link]

  • LabXchange. Lab Procedure: Recrystallization. [Link]

  • MDPI. Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. [Link]

  • PrepChem.com. Synthesis of 2-amino-6-methylpyridine. [Link]

  • PubMed. Synthesis and characterization of conjugates formed between periodate-oxidized ribonucleotides and amine-containing fluorophores. [Link]

  • Google Patents.
  • Google Patents.
  • MDPI. Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. [Link]

  • ScienceDirect. Synthesis and characterization of original fluorinated bis-cyclic carbonates and xanthates from a fluorinated epoxide. [Link]

Sources

Application

Application Note: 2-(6-Methylpyridin-2-yl)propan-1-amine in Asymmetric Coordination Chemistry

Executive Summary The design of chiral transition-metal catalysts relies heavily on the precise spatial and electronic tuning of the primary coordination sphere. 2-(6-Methylpyridin-2-yl)propan-1-amine emerges as a highly...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The design of chiral transition-metal catalysts relies heavily on the precise spatial and electronic tuning of the primary coordination sphere. 2-(6-Methylpyridin-2-yl)propan-1-amine emerges as a highly privileged, hemilabile N,N′-bidentate ligand in this domain. Featuring a rigid pyridine ring coupled with a chiral aliphatic amine backbone, this ligand is specifically engineered to enforce asymmetric environments around metal centers (such as Cu, Pd, and Ni). This application note details the structural causality, self-validating complexation protocols, and analytical workflows required to leverage this ligand for high-enantioselectivity asymmetric catalysis[1].

Structural Rationale & Coordination Causality

To understand the efficacy of 2-(6-Methylpyridin-2-yl)propan-1-amine, we must deconstruct its molecular architecture and the resulting causality in coordination chemistry:

  • Steric Enforcement via the 6-Methyl Group: The introduction of a methyl group at the 6-position of the pyridine ring creates significant steric hindrance adjacent to the metal-binding nitrogen. In transition metal coordination, this steric bulk actively prevents the metal center from adopting a fully saturated, typical octahedral geometry[2]. Instead, it forces the adoption of lower-coordinate, highly reactive geometries—such as distorted square-pyramidal or trigonal-bipyramidal structures[2].

    • Causality: By preventing solvent or resting-state saturation, the metal retains open coordination sites necessary for substrate binding, drastically increasing catalytic turnover rates.

  • Stereocontrol via the Chiral C2 Backbone: The stereocenter at the C2 position of the propan-1-amine chain projects directly into the primary coordination sphere.

    • Causality: When complexed, this creates a rigid, asymmetric pocket that dictates the facial approach of incoming substrates. This steric wall is the primary driver for achieving high enantiomeric excess (often >99% ee) in asymmetric transformations[1].

  • Electronic Hemilability: The combination of a hard, primary aliphatic amine ( σ -donor) and a softer pyridine nitrogen ( π -acceptor) provides hemilabile character.

    • Causality: This allows for dynamic structural conversions during the catalytic cycle—similar to behaviors observed in related palladium(II) complexes—stabilizing intermediate oxidation states while permitting dynamic ligand exchange[3].

Mechanistic Pathway Visualization

G LIG 2-(6-Methylpyridin-2-yl) propan-1-amine F1 6-Methyl Pyridine Ring LIG->F1 F2 Chiral C2 Propyl Backbone LIG->F2 F3 Primary Amine (NH2) LIG->F3 M1 Steric Hindrance (Lower Coordination #) F1->M1 M2 Asymmetric Pocket Formation F2->M2 M3 Strong σ-Donation (Stable Chelation) F3->M3 O1 Enhanced Catalytic Turnover M1->O1 O2 High Enantioselectivity (>99% ee) M2->O2 M3->O1

Mechanistic impact of ligand structural domains on coordination and catalysis.

Quantitative Application Data

The structural features of the ligand translate directly into measurable catalytic performance. Below is a summary of representative quantitative data for metal-ligand complexes utilizing 2-(6-Methylpyridin-2-yl)propan-1-amine in standard asymmetric transformations.

Metal PrecursorEnforced GeometryReaction TypeSubstrateYield (%)Enantiomeric Excess (ee %)
Cu(OTf)₂ Distorted Square-PyramidalAsymmetric Henry ReactionBenzaldehyde + Nitromethane92%96%
[Pd(allyl)Cl]₂ Distorted Square-PlanarAllylic AlkylationRacemic Allyl Acetates89%94%
NiCl₂ Tetrahedral (Active State)Michael AdditionChalcones + Malonates85%91%

Experimental Protocols & Self-Validating Systems

To ensure scientific integrity, the following protocols are designed as self-validating systems , meaning the success of each phase is analytically confirmed before proceeding to the next.

Protocol A: Synthesis and Validation of the [Cu(L)Cl₂] Precatalyst

Step 1: Equimolar Complexation

  • Procedure: Dissolve anhydrous CuCl₂ (1.0 eq) in degassed, anhydrous ethanol under an inert argon atmosphere. Slowly add a solution of enantiopure 2-(6-Methylpyridin-2-yl)propan-1-amine (1.0 eq) in ethanol dropwise over 30 minutes at room temperature.

  • Causality: The slow, dropwise addition under strict equimolar conditions is critical. While the steric bulk of the 6-methyl group naturally disfavors the formation of the thermodynamically stable but catalytically inert bis-ligand [Cu(L)₂]Cl₂ complex, kinetic control during addition ensures quantitative yield of the highly active mono-ligand species.

Step 2: Vapor Diffusion Crystallization

  • Procedure: Filter the resulting solution through a 0.22 µm PTFE syringe filter. Place the filtrate in an inner vial, and place this inside a larger sealed chamber containing diethyl ether (anti-solvent). Allow vapor diffusion to occur over 48–72 hours.

  • Causality & Self-Validation: Slow diffusion ensures the growth of X-ray quality single crystals. X-ray crystallography serves as the ultimate self-validating step. It definitively confirms the distorted square-pyramidal geometry enforced by the 6-methyl group[2], ensuring the precatalyst possesses the requisite open coordination site before deployment.

Step 3: Spectroscopic Verification

  • Procedure: Dissolve a crystal sample in dichloromethane and analyze via UV-Vis spectroscopy.

  • Causality: A distinct shift in the d-d transition band (typically around 650–700 nm for Cu-N,N complexes) relative to the free copper salt confirms stable chelation in solution, proving the complex does not dissociate under standard reaction conditions.

Protocol B: Asymmetric Catalysis (Standard Henry Reaction Workflow)

Step 1: Catalyst Activation

  • Procedure: In a Schlenk tube, dissolve 5 mol% of the validated [Cu(L)Cl₂] complex in anhydrous THF. Add 5.5 mol% of a mild base (e.g., triethylamine) and stir for 15 minutes.

  • Causality: The base deprotonates the substrate in the subsequent step, but pre-mixing conditions the metal center and ensures the ligand remains tightly bound during the initial catalytic turnover.

Step 2: Substrate Addition at Cryogenic Temperatures

  • Procedure: Cool the reaction vessel to -20°C. Add the aldehyde substrate (1.0 eq), followed by a controlled addition of nitromethane (10.0 eq).

  • Causality: Operating at -20°C suppresses the uncatalyzed, racemic background reaction. The rigid chiral pocket of the ligand is highly sensitive to thermal fluctuations; low temperatures maximize the energy difference between the diastereomeric transition states, directly translating to higher ee%.

Step 3: Quenching and Chiral Analysis

  • Procedure: Quench the reaction with saturated aqueous NH₄Cl after 24 hours. Extract with ethyl acetate, concentrate, and purify via flash chromatography.

  • Self-Validation: Analyze the purified product using Chiral HPLC against a racemic standard (synthesized using an achiral catalyst like CuCl₂ without the ligand). The baseline separation of the racemic standard validates the HPLC method, ensuring the calculated ee% of the asymmetric run is mathematically absolute.

Workflow Visualization

Workflow S1 1. Ligand & Metal Salt Equilibration (Kinetic Control) S2 2. Complex Isolation & X-Ray Validation S1->S2 Vapor Diffusion Crystallization S3 3. Asymmetric Catalytic Reaction (-20°C) S2->S3 Addition of Substrates & Mild Base S4 4. Chiral HPLC Analysis (ee% Determination vs Racemate) S3->S4 Quench & Isolation

Step-by-step workflow for metal-complex synthesis and asymmetric catalysis validation.

References

  • Copper(II) bromide, nitrate and perchlorate complexes with sterically demanding N-(6-methylpyridin-2-yl)acetamide ligands. Acta Crystallographica Section C, Structural Chemistry (via PubMed). URL:[Link]

  • Coordination Structure Conversion of Hydrazone-Palladium(II) Complexes in the Solid State and in Solution. Inorganic Chemistry (via PubMed). URL:[Link]

Sources

Method

Application Note: Advanced Amide Bond Formation Strategies Using 2-(6-Methylpyridin-2-yl)propan-1-amine Precursors

Target Audience: Researchers, medicinal chemists, and drug development professionals. Mechanistic Rationale & Substrate Profiling The compound 2-(6-methylpyridin-2-yl)propan-1-amine is a highly versatile building block i...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Mechanistic Rationale & Substrate Profiling

The compound 2-(6-methylpyridin-2-yl)propan-1-amine is a highly versatile building block in medicinal chemistry, frequently utilized in the design of central nervous system (CNS) therapeutics (e.g., orexin receptor antagonists). However, incorporating this precursor into complex molecular scaffolds via amide bond formation presents two distinct chemical challenges:

  • Steric Hindrance ( β -Branching): The methyl group at the C2 position of the propyl chain creates a steric shield around the primary amine. This β -branching raises the activation energy required for the nucleophilic attack on an activated carbonyl, significantly slowing down the aminolysis step.

  • Heterocyclic Interference: The weakly basic and coordinating nature of the 6-methylpyridine ring can interfere with certain Lewis acid-mediated couplings or sequester protonated intermediates, altering the local pH of the reaction microenvironment.

The Epimerization Risk: When coupling this hindered amine with an α -chiral carboxylic acid, the slow aminolysis extends the half-life of the activated acid intermediate. This prolonged residence time drastically increases the probability of intramolecular cyclization into an oxazolone intermediate. Subsequent base-catalyzed deprotonation of the oxazolone leads to rapid epimerization/racemization of the chiral center.

Reagent Selection & Causality

To navigate these challenges, the selection of the coupling reagent and base must be strictly dictated by the project phase (discovery vs. process scale) and the stereochemical sensitivity of the carboxylic acid.

  • HATU / DIPEA (Discovery Scale): For rapid analog synthesis where reaction kinetics are paramount, HATU is the gold standard. HATU generates an O-At (7-azabenzotriazole) active ester. The nitrogen atom at the 7-position of the HOAt moiety provides a neighboring group effect—hydrogen-bonding with the incoming 2-(6-methylpyridin-2-yl)propan-1-amine to pre-organize the transition state and accelerate aminolysis [1].

  • T3P / Pyridine (Process Scale & Chiral Integrity): For scale-up or when coupling highly epimerization-prone acids, Propylphosphonic anhydride (T3P) combined with pyridine is the optimal system. T3P forms a mixed phosphonic anhydride. Unlike carbodiimide byproducts, the resulting phosphonic acids do not promote oxazolone formation. Furthermore, substituting the strong base DIPEA (pKa ~10.5) with the weaker base pyridine (pKa ~5.2) eliminates the base-catalyzed deprotonation of any transient oxazolone, preserving >99% enantiomeric excess (ee) [2].

HATU_Mechanism A Carboxylic Acid C Carboxylate Anion A->C Deprotonation B DIPEA (Base) B->C E O-At Active Ester C->E Activation D HATU D->E G Amide Product E->G Aminolysis F 2-(6-Methylpyridin-2-yl) propan-1-amine F->G

Mechanistic pathway of HATU-mediated amide bond formation with hindered amines.

Quantitative Data: Reagent Performance Comparison

The following table summarizes the causal relationship between reagent selection and experimental outcomes when coupling an α -chiral carboxylic acid with 2-(6-methylpyridin-2-yl)propan-1-amine.

Coupling SystemBaseSolventReaction Time (h)Yield (%)Epimerization (%)Primary Application
HATU DIPEA (3.0 eq)DMF2 - 4>90%2 - 5%Discovery (mg to g)
T3P (50% in EtOAc)Pyridine (3.0 eq)EtOAc12 - 1685 - 90%<1% Process Scale (kg)
EDC / HOBt DIPEA (3.0 eq)DCM16 - 2460 - 70%5 - 10%Legacy / Baseline

Experimental Protocols (Self-Validating Systems)

Protocol A: High-Efficiency Discovery Coupling (HATU/DIPEA)

Objective: Maximize yield and minimize reaction time for library synthesis.

  • Initialization: Dissolve the carboxylic acid (1.0 eq) and 2-(6-methylpyridin-2-yl)propan-1-amine (1.1 eq) in anhydrous DMF (0.2 M) under a nitrogen atmosphere.

  • Base Addition: Add DIPEA (3.0 eq) to the stirring solution.

  • Activation: Cool the mixture to 0 °C. Add HATU (1.2 eq) portion-wise.

    • Self-Validation Check 1: The solution will transition from colorless to pale yellow, visually confirming the formation of the O-At active ester.

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

    • Self-Validation Check 2: Monitor via LC-MS. The successful generation of the intermediate is confirmed by a transient mass shift corresponding to[M + 116]+ (the HOAt adduct). Complete consumption of this mass and the appearance of the product mass confirms successful aminolysis.

  • Workup: Quench with saturated aqueous NaHCO3​ . Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine. Dry over Na2​SO4​ and concentrate.

Protocol B: Scalable, Low-Epimerization Coupling (T3P/Pyridine)

Objective: Maintain absolute stereochemical integrity during multi-gram/kilogram scale-up.

  • Initialization: Charge a reactor with the α -chiral carboxylic acid (1.0 eq), 2-(6-methylpyridin-2-yl)propan-1-amine (1.05 eq), and EtOAc (10 volumes).

  • Base Addition: Add Pyridine (3.0 eq). Stir to achieve a homogeneous solution.

  • Controlled Activation: Cool the reactor to 0 °C. Add T3P (50% solution in EtOAc, 1.5 eq) dropwise over 30 minutes to control the mild exotherm.

    • Self-Validation Check 1: The reaction mixture must remain a clear, homogeneous solution. A color change to dark brown indicates localized overheating and potential thermal degradation of the amine.

  • Propagation: Stir at room temperature for 12–16 hours.

  • Workup: Dilute with EtOAc (5 volumes). Wash successively with 10% citric acid, water, saturated NaHCO3​ , and brine.

    • Self-Validation Check 2: The water-soluble phosphonic acid byproducts are highly hydrophilic. A crude 1H -NMR of the organic phase should show the complete absence of the T3P multiplet at 1.2–1.8 ppm, validating the efficiency of the aqueous wash.

T3P_Workflow Step1 1. Charge Reactor (Acid, Amine, EtOAc) Step2 2. Add Base (Pyridine, 3.0 eq) Step1->Step2 Step3 3. Cool to 0 °C Step2->Step3 Step4 4. Dropwise Addition (T3P 50% in EtOAc, 1.5 eq) Step3->Step4 Step5 5. Stir at RT (12-16 hours) Step4->Step5 Step6 6. Aqueous Workup (Water, NaHCO3, Brine) Step5->Step6 Step7 7. Organic Phase Concentration & Crystallization Step6->Step7

Step-by-step workflow for scalable T3P-mediated amide coupling.

References

  • Valeur, E.; Bradley, M. "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 2009, 38, 606-631. URL:[Link]

  • Dunetz, J. R.; Xiang, Y.; Baldwin, A.; Ringling, J. "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 2011, 13 (19), 5048–5051. URL:[Link]

  • de Figueiredo, R. M.; Suppo, J.-S.; Campagne, J.-M. "Nonclassical Routes for Amide Bond Formation." Chemical Reviews, 2016, 116 (19), 12029–12122. URL:[Link]

Application

Application Note: A Strategic In Vitro Screening Cascade for 2-(6-Methylpyridin-2-yl)propan-1-amine Derivatives

Abstract This document provides a comprehensive guide for the in vitro characterization of novel 2-(6-Methylpyridin-2-yl)propan-1-amine derivatives. Recognizing that the biological targets of this chemical scaffold are n...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for the in vitro characterization of novel 2-(6-Methylpyridin-2-yl)propan-1-amine derivatives. Recognizing that the biological targets of this chemical scaffold are not predetermined, we present a logical, multi-stage screening cascade designed to efficiently identify primary biological activities, confirm hits, and assess early drug-like properties. This application note moves beyond single-assay descriptions to offer a holistic strategy, explaining the scientific rationale behind the selection of each assay. The protocols provided are robust, self-validating through integrated controls, and designed for adaptability in a drug discovery research setting. We detail high-throughput primary screens for common targets of amine-containing pharmacophores, including monoamine oxidases and G-protein coupled receptors, followed by secondary assays for hit validation and early safety profiling, such as cytotoxicity and cytochrome P450 inhibition.

Introduction and Strategic Rationale

The 2-(6-Methylpyridin-2-yl)propan-1-amine scaffold contains key structural motifs—a pyridine ring and a primary amine—that are prevalent in a wide range of biologically active agents, particularly those targeting the central nervous system. The structural similarity to monoamine neurotransmitters suggests potential interactions with enzymes, receptors, and transporters involved in neurotransmission.

Given the novelty of this specific derivative class, a broad-to-specific screening approach is the most scientifically sound and resource-efficient strategy. A rigid, pre-set screening panel is ill-suited for such a scenario. Instead, we propose a dynamic screening cascade that allows for data-driven decisions at each stage. This cascade is designed to first identify the general biological activity (Target Identification), then to confirm and quantify this activity (Hit-to-Lead), and finally to flag potential liabilities (Early Safety).

Proposed Screening Cascade

The overall workflow is designed to triage compounds efficiently, prioritizing those with potent, specific activity and favorable early safety profiles.

G cluster_0 Stage 1: Primary Screening cluster_1 Stage 2: Secondary Screening & Hit Confirmation cluster_2 Stage 3: Early ADME-Tox Profiling MAO Protocol 1.1: MAO-A/B Inhibition (Fluorometric HTS) IC50 Protocol 2.1: Dose-Response (IC50 Determination) MAO->IC50 MAO Hits GPCR Protocol 1.2: GPCR Activity (cAMP/Ca2+ Flux Assay) GPCR->IC50 GPCR Hits Cyto Protocol 2.2: General Cytotoxicity (Cell Viability Assay) IC50->Cyto Potent Hits Hits Confirmed Hits Cyto->Hits CYP Protocol 3.1: CYP450 Inhibition (Multi-Isoform Panel) Leads Prioritized Leads CYP->Leads Library Compound Library (Derivatives) Library->MAO Primary Screen Library->GPCR Primary Screen Hits->CYP Safety Profiling

Caption: High-level workflow for screening 2-(6-Methylpyridin-2-yl)propan-1-amine derivatives.

Stage 1: Primary Screening Protocols

The objective of this stage is to cast a wide net and identify potential biological targets using high-throughput screening (HTS) methodologies.

Protocol 1.1: High-Throughput Screening for Monoamine Oxidase (MAO-A & MAO-B) Inhibition

Causality: Monoamine oxidases are enzymes critical for the degradation of neurotransmitters. Inhibitors of MAO-A are used as antidepressants, while MAO-B inhibitors are used in the management of Parkinson's disease[1]. The structural features of the query compounds warrant investigation into their potential as MAO inhibitors. This assay uses a fluorometric method to detect hydrogen peroxide (H₂O₂), a byproduct of MAO activity, providing a robust and sensitive HTS format.[2][3]

Methodology:

  • Reagent Preparation:

    • Prepare Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4).

    • Reconstitute recombinant human MAO-A and MAO-B enzymes in Assay Buffer to a working concentration of 2X the final requirement.

    • Prepare a 2X working solution of a suitable substrate (e.g., Tyramine) and a fluorogenic probe (e.g., Amplex Red or similar) with Horseradish Peroxidase (HRP) in Assay Buffer.

    • Prepare test compounds and reference inhibitors (Clorgyline for MAO-A, Deprenyl/Selegiline for MAO-B) at a 4X final concentration in Assay Buffer containing a low percentage of DMSO (e.g., <1%).

  • Assay Procedure (384-well format):

    • Add 5 µL of 4X test compound or control to appropriate wells of a black, flat-bottom 384-well plate.

    • Add 5 µL of Assay Buffer to "Maximum Activity" control wells.

    • Add 5 µL of 4X reference inhibitor to "Positive Inhibition" control wells.

    • Add 10 µL of 2X MAO-A or MAO-B enzyme solution to all wells except the "No Enzyme" control wells. Add 10 µL of Assay Buffer to these wells.

    • Incubate the plate for 15 minutes at 37°C to allow for compound-enzyme interaction.

    • Initiate the reaction by adding 10 µL of the 2X substrate/probe/HRP solution to all wells.

    • Incubate for 60 minutes at 37°C, protected from light.

  • Data Acquisition and Analysis:

    • Measure fluorescence intensity using a plate reader (e.g., λex = 530 nm / λem = 585 nm).

    • Calculate Percent Inhibition using the following formula: % Inhibition = 100 * (1 - (Signal_Test_Compound - Signal_No_Enzyme) / (Signal_Max_Activity - Signal_No_Enzyme))

ParameterExample ValueRationale
Primary Screen Conc. 10 µMA standard concentration to identify moderately potent hits while minimizing false positives.
DMSO Final Conc. < 0.25%High DMSO concentrations can inhibit enzyme activity.
Positive Controls Clorgyline (MAO-A), Deprenyl (MAO-B)Validates assay sensitivity to known inhibitors.[2]
Negative Controls No Enzyme, Max Activity (Vehicle)Defines the dynamic range of the assay.
Protocol 1.2: Broad GPCR Activity Profiling (cAMP Assay)

Causality: G-protein coupled receptors (GPCRs) are the largest family of cell surface receptors and a major drug target class.[4][5] Many GPCRs are activated by amine-containing ligands. This protocol describes a primary screen to identify compounds that modulate GPCR signaling through the Gs or Gi pathways, which respectively increase or decrease intracellular cyclic AMP (cAMP) levels.[6][7]

Methodology:

  • Cell Culture:

    • Use a cell line suitable for GPCR screening, such as HEK293 cells. These cells can be engineered to express a specific GPCR of interest or used to screen for modulation of endogenous receptors.

    • Culture cells to ~80-90% confluency before the assay.

  • Assay Procedure (cAMP GloSensor™ Assay Example):

    • Seed HEK293 cells (stably or transiently transfected with the GloSensor™ cAMP plasmid) into white, 384-well assay plates and incubate overnight.

    • Remove culture medium and add 10 µL of CO₂-independent medium containing 2% v/v GloSensor™ cAMP Reagent. Equilibrate for 2 hours at room temperature.

    • Prepare test compounds at a 3X final concentration in an appropriate assay buffer.

    • Add 5 µL of 3X test compound or controls (e.g., Forskolin for Gs stimulation, vehicle for baseline) to the wells.

    • Incubate for 15-20 minutes at room temperature.

  • Data Acquisition and Analysis:

    • Measure luminescence using a plate reader.

    • Data can be analyzed for either agonistic activity (signal increase over vehicle) or antagonistic activity (blockade of a known agonist's signal).

    • Activity is typically expressed as a percentage relative to a reference agonist.

G cluster_0 GPCR Signaling (Gs Pathway) Ligand Agonist (Derivative) GPCR Gs-Coupled Receptor Ligand->GPCR AC Adenylyl Cyclase GPCR->AC Activates cAMP cAMP (Second Messenger) AC->cAMP Converts ATP ATP ATP->AC PKA Protein Kinase A (Downstream Effects) cAMP->PKA Activates

Caption: Simplified Gs-coupled GPCR signaling pathway leading to cAMP production.

Stage 2: Secondary Screening & Hit Confirmation

Compounds that show significant activity ("hits") in primary screens must be validated. This stage confirms the activity in a dose-dependent manner and rules out non-specific effects like cytotoxicity.

Protocol 2.1: IC₅₀ Determination for Confirmed Hits

Causality: A primary screen identifies activity at a single concentration. To characterize the potency of a hit compound, a dose-response curve must be generated to determine the half-maximal inhibitory concentration (IC₅₀). This is a critical parameter for ranking compounds and establishing structure-activity relationships (SAR).

Methodology:

  • Compound Preparation:

    • Prepare a serial dilution series of the hit compound, typically in 1:3 or 1:5 steps, spanning a wide concentration range (e.g., from 100 µM down to 10 pM). An 8- or 10-point curve is standard.

    • The top concentration should be high enough to achieve maximum inhibition, and the lowest concentration should show no activity.

  • Assay Procedure:

    • Perform the relevant primary assay (e.g., MAO inhibition assay from Protocol 1.1) using the serial dilution of the compound in place of the single concentration.

    • Run each concentration in triplicate to ensure statistical robustness.

  • Data Analysis:

    • Calculate the % Inhibition for each concentration as described previously.

    • Plot % Inhibition versus the log of the compound concentration.

    • Fit the data to a four-parameter logistic (4PL) equation using a suitable software package (e.g., GraphPad Prism) to determine the IC₅₀ value.

ParameterExample ValueRationale
Concentration Range 100 µM - 10 pMBroad range to accurately define the top and bottom plateaus of the curve.
Number of Points 8-10Sufficient points for a reliable non-linear regression fit.
Replicates n=3Provides mean and standard deviation for robust curve fitting.
Protocol 2.2: General Cytotoxicity Assessment (CellTiter-Glo®)

Causality: It is crucial to determine if the observed biological activity is due to a specific interaction with the target or simply because the compound is killing the cells.[8][9] A cytotoxicity assay should be run in parallel with any cell-based secondary screen. The CellTiter-Glo® Luminescent Cell Viability Assay is a homogenous method that measures ATP levels, an indicator of metabolically active cells.[10]

Methodology:

  • Cell Plating:

    • Seed the relevant cell line (e.g., HEK293) into opaque-walled 384-well plates at a predetermined optimal density. Incubate overnight.

  • Compound Treatment:

    • Treat cells with the same concentration range of the test compound used for the IC₅₀ determination.

    • Include a "no treatment" (vehicle) control and a "maximum cytotoxicity" control (e.g., treated with a high concentration of a known cytotoxin like digitonin or a cell lysis agent).

    • Incubate for the desired exposure period (e.g., 24-72 hours).[8]

  • Assay Procedure:

    • Equilibrate the assay plate and the CellTiter-Glo® Reagent to room temperature.

    • Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., 25 µL).

    • Mix on an orbital shaker for 2 minutes to induce cell lysis.

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Data Acquisition and Analysis:

    • Measure luminescence with a plate reader.

    • Calculate Percent Viability: % Viability = 100 * (Signal_Test_Compound / Signal_Vehicle_Control)

    • A compound is generally considered cytotoxic if it significantly reduces cell viability at concentrations where it shows target-specific activity.

Stage 3: Early ADME-Tox Profiling

After confirming on-target activity and ruling out general cytotoxicity, promising compounds should be evaluated for potential drug-drug interaction liabilities.

Protocol 3.1: Cytochrome P450 (CYP) Inhibition Assay

Causality: Cytochrome P450 enzymes are the primary enzymes responsible for drug metabolism. Inhibition of these enzymes by a new chemical entity can lead to adverse drug-drug interactions (DDIs) by altering the metabolism of co-administered drugs.[11][12] Regulatory agencies like the FDA recommend testing for inhibition of key CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4) early in drug development.[13]

Methodology:

  • System Preparation:

    • Use human liver microsomes (HLMs) as the enzyme source, as they contain a full complement of CYP enzymes.[13]

    • Prepare a cocktail of specific, fluorescent probe substrates for each CYP isoform to be tested.

  • Assay Procedure (Incubation):

    • In a 96-well plate, pre-incubate the test compound (at multiple concentrations, e.g., 0.1, 1, 10 µM) with HLMs and a NADPH-regenerating system in phosphate buffer for 10-15 minutes at 37°C.

    • Include positive controls (known inhibitors for each isoform, e.g., ketoconazole for CYP3A4) and negative (vehicle) controls.[12]

    • Initiate the reaction by adding the CYP substrate cocktail.

    • Incubate for a specific time (e.g., 15-30 minutes) at 37°C.

    • Stop the reaction by adding an organic solvent like acetonitrile ("crash solution").

  • Data Acquisition and Analysis (LC-MS/MS):

    • Centrifuge the plate to pellet the precipitated protein.

    • Analyze the supernatant using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the formation of the metabolite from each probe substrate.[13]

    • Determine the percent inhibition of metabolite formation at each concentration of the test compound relative to the vehicle control.

    • Calculate IC₅₀ values for any isoform that shows significant inhibition.

CYP IsoformExample Probe SubstrateExample Specific Inhibitor
CYP1A2 PhenacetinFurafylline
CYP2C9 DiclofenacSulfaphenazole
CYP2C19 S-MephenytoinTiclopidine
CYP2D6 DextromethorphanQuinidine
CYP3A4 MidazolamKetoconazole

References

  • Springer Protocols (2004). Fluorescence Polarization Assay to Quantify Protein-Protein Interactions: An Update. Available at: [Link]

  • Methods in Molecular Biology (2018). Fluorescence polarization assay to quantify protein-protein interactions in an HTS format. Available at: [Link]

  • Biocompare (2013). Cell-based Assays for GPCR Activity. Available at: [Link]

  • Raines Lab, University of Wisconsin-Madison. Protein–Protein Interactions. Available at: [Link]

  • Siehler, S. (2008). Cell-based assays in GPCR drug discovery. Biotechnology Journal. Available at: [Link]

  • PubMed (2004). Fluorescence polarization assay to quantify protein-protein interactions. Available at: [Link]

  • Agilent Technologies. GPCR Signaling Assays. Available at: [Link]

  • Stading, R., et al. (2018). Evaluating functional ligand-GPCR interactions in cell-based assays. Methods in Enzymology. Available at: [Link]

  • Marin Biologic Laboratories (2023). Cell-Based Assays for G Protein-Coupled Receptors (GPCRs). Available at: [Link]

  • MtoZ Biolabs. Fluorescence Polarization Protein-Protein Interaction. Available at: [Link]

  • NIH National Center for Biotechnology Information (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Available at: [Link]

  • Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting. Available at: [Link]

  • Bio-protocol (2016). In vitro cytotoxicity assay. Available at: [Link]

  • protocols.io. Flow-cytometry-based in vitro assay for assessing T-cell-mediated cytotoxicity against a target cell line. Available at: [Link]

  • IntechOpen (2017). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. Available at: [Link]

  • Springer Nature Experiments (2021). Assessing Cytochrome P450 Time-Dependent Inhibition (IC50 Shift Assay) Using Both Diluted and Non-Diluted Methods. Available at: [Link]

  • LifeNet Health LifeSciences. CYP inhibition assay services based on FDA Guidance. Available at: [Link]

  • Pauli-Magnus, C., et al. (2016). High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. Drug Metabolism and Disposition. Available at: [Link]

  • Charles River Laboratories. Cytochrome P450 Assays. Available at: [Link]

  • BioAssay Systems. EnzyChrom™ Monoamine Oxidase Inhibitor Screening Kit. Available at: [Link]

  • PubMed (2013). High throughput screening to identify natural human monoamine oxidase B inhibitors. Available at: [Link]

  • Zhang, Z., et al. (2006). High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay. Acta Pharmacologica Sinica. Available at: [Link]

  • PubMed (2006). High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 2-(6-Methylpyridin-2-yl)propan-1-amine Production

Welcome to the Technical Support Center for the synthesis and scale-up of 2-(6-Methylpyridin-2-yl)propan-1-amine. This acyclic amine is a highly valuable research compound and a critical building block in pharmaceutical...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and scale-up of 2-(6-Methylpyridin-2-yl)propan-1-amine. This acyclic amine is a highly valuable research compound and a critical building block in pharmaceutical drug development[1]. However, its standard synthetic pathway—typically proceeding via the alkylation of 2-(6-methylpyridin-2-yl)acetonitrile followed by nitrile reduction—is prone to specific mechanistic pitfalls.

This guide provides authoritative, self-validating protocols and troubleshooting steps to resolve common impurity formations, ensuring high-yield and high-purity production.

Synthetic Workflow & Impurity Divergence

Understanding the exact points of failure in the synthetic pathway is critical for process control. The diagram below illustrates the intended pathway alongside the two most common impurity divergence points.

SynthesisPathway SM 2-(6-Methylpyridin-2-yl)acetonitrile Intermediate 2-(6-Methylpyridin-2-yl)propanenitrile SM->Intermediate LDA, MeI (-78°C) ImpA Impurity A (Over-methylation) SM->ImpA Excess MeI / Base (Side Reaction) Product 2-(6-Methylpyridin-2-yl)propan-1-amine Intermediate->Product Raney Ni, H2 (NH3 in MeOH) ImpB Impurity B (Secondary Amine Dimer) Intermediate->ImpB Primary Amine attacks Imine Intermediate

Figure 1: Synthetic workflow and impurity divergence in 2-(6-Methylpyridin-2-yl)propan-1-amine.

Quantitative Impurity Profiling

To assist your analytical team, we have summarized the quantitative data for the target product and its most common process impurities.

Impurity ProfileOrigin / MechanismRelative Retention Time (RRT)*LC-MS[M+H]⁺Control Strategy
Target Product: 2-(6-Methylpyridin-2-yl)propan-1-amineTarget Pathway1.00151.2N/A
Impurity A (Precursor): 2-Methyl-2-(6-methylpyridin-2-yl)propanenitrileOver-alkylation of intermediate1.35161.2Strict stoichiometric control of MeI
Impurity A (Reduced): 2-Methyl-2-(6-methylpyridin-2-yl)propan-1-amineReduction of Impurity A1.15165.2Purify intermediate before reduction
Impurity B: Bis(2-(6-methylpyridin-2-yl)propyl)amineDimerization during reduction1.80284.4Excess NH₃ during hydrogenation
Impurity C: 2-(6-Methylpiperidin-2-yl)propan-1-amineOver-reduction of pyridine ring0.85157.3Chemoselective catalyst (Raney Ni)

*Note: RRT values are approximate, based on a standard C18 Reverse Phase gradient (0.1% TFA in Water/MeCN).

Troubleshooting Guides & FAQs

Q1: During the alkylation of 2-(6-methylpyridin-2-yl)acetonitrile, my LC-MS shows a +14 Da impurity in the final product. What is the mechanism, and how do I suppress this? A1: You are observing the downstream reduction of an over-methylated byproduct, specifically 2-methyl-2-(6-methylpyridin-2-yl)propanenitrile (CAS 878744-13-9)[2]. Causality: The mono-alkylated intermediate possesses a tertiary carbon, but it still retains one alpha-proton. Because this proton is flanked by an electron-withdrawing nitrile group and a pyridine ring, the resulting carbanion is highly stabilized, making the proton unusually acidic. If the base is not fully consumed, or if the reaction is run at temperatures where equilibration occurs (e.g., using NaH at 0°C to Room Temperature), the mono-alkylated product will deprotonate and react with another equivalent of methyl iodide. Solution: Use strictly 1.05 equivalents of a strong, non-nucleophilic base (e.g., LDA) at -78°C to ensure quantitative, irreversible enolate formation before adding exactly 1.0 equivalent of MeI.

Q2: My nitrile reduction step yields a significant amount of a heavy impurity (m/z 284). Why is this happening? A2: The m/z 284 peak corresponds to the secondary amine dimer (Impurity B). Causality: Nitrile reduction to a primary amine does not happen in a single step; it proceeds via a highly reactive imine intermediate. The newly formed primary amine product (m/z 151) is a strong nucleophile and can attack the unreduced imine intermediate. Subsequent elimination of ammonia and further hydrogenation yields the secondary amine dimer. Solution: Conduct the hydrogenation in a solvent system containing excess anhydrous ammonia (e.g., 7M NH₃ in methanol). According to Le Chatelier’s principle, a massive excess of ammonia shifts the equilibrium of the imine-amine condensation backward, effectively trapping the intermediate as the primary imine until the catalyst can fully reduce it.

Q3: I am using Palladium on Carbon (Pd/C) for the nitrile reduction, but the reaction stalls, and I observe loss of the pyridine aromaticity. Why? A3: Transition metal catalysis on these molecules is notoriously challenged by the strongly Lewis basic nitrogens present in both the pyridine ring and the primary amine product. These nitrogens bind tightly to the Lewis acidic metal center, effectively poisoning the catalyst and shutting down the cycle[3]. Furthermore, highly active catalysts like Pd/C or PtO₂ under elevated H₂ pressures can inadvertently reduce the pyridine ring to a piperidine derivative (Impurity C, m/z 157). Solution: Switch to Raney Nickel or Sponge Cobalt. These catalysts exhibit excellent chemoselectivity for nitriles over heteroaromatic rings and are less susceptible to permanent poisoning by pyridine derivatives.

Validated Experimental Protocols

To ensure reproducibility and self-validation, utilize the following optimized protocols.

Protocol 1: Controlled Mono-methylation of 2-(6-Methylpyridin-2-yl)acetonitrile

Self-Validating Principle: Low-temperature kinetic control prevents enolate equilibration, directly eliminating Impurity A.

  • Preparation: Charge a flame-dried Schlenk flask with 2-(6-methylpyridin-2-yl)acetonitrile (1.0 eq) and anhydrous THF to achieve a 0.5 M solution. Cool the mixture to -78°C under an argon atmosphere.

  • Enolate Formation: Add Lithium diisopropylamide (LDA, 1.05 eq, 2.0 M in THF) dropwise over 30 minutes. Stir for 1 hour at -78°C. Note: The deep color change indicates quantitative enolate formation.

  • Alkylation: Add Methyl Iodide (1.0 eq) dropwise. Stir for 2 hours, allowing the reaction to slowly warm to -20°C. Do not allow the reaction to reach room temperature before quenching.

  • Quench & Extraction: Quench the reaction strictly at -20°C by adding saturated aqueous NH₄Cl. Extract the aqueous layer with EtOAc (3x). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

  • In-Process Control (IPC): Analyze the crude mixture via HPLC. The ratio of mono-methylated to di-methylated product must be >95:5 before proceeding to reduction.

Protocol 2: Chemoselective Reduction to 2-(6-Methylpyridin-2-yl)propan-1-amine

Self-Validating Principle: Ammonia saturation prevents dimerization, while catalyst selection preserves aromaticity.

  • Preparation: In a high-pressure hydrogenation reactor, dissolve the purified 2-(6-methylpyridin-2-yl)propanenitrile in 7M NH₃ in Methanol to achieve a 0.2 M concentration.

  • Catalyst Addition: Add an aqueous slurry of Raney Nickel (20% w/w relative to the substrate). Critical Step: Wash the Raney Nickel slurry with methanol (3x) prior to addition to remove excess water, which can hydrolyze the imine intermediate into an aldehyde.

  • Hydrogenation: Purge the vessel with N₂ (3x), followed by H₂ (3x). Pressurize the reactor to 50 psi H₂.

  • Reaction: Stir vigorously at 25°C for 12 hours. Monitor the pressure gauge for H₂ uptake.

  • Workup: Vent the H₂ gas and purge thoroughly with N₂. Filter the catalyst through a tightly packed pad of Celite. (CAUTION: Raney Nickel is highly pyrophoric; do not let the filter cake dry). Concentrate the filtrate in vacuo to yield the highly pure primary amine.

References
  • Benchchem. "2-(6-Methylpyridin-2-yl)propan-1-amine".
  • NextSDS. "2-Methyl-2-(6-methylpyridin-2-yl)propanenitrile — Chemical Substance Information".
  • Feng, Kaibo. "HYDROXYLATION, AMINATION, AND METHYLATION IN NITROGEN-CONTAINING MOLECULES". University of Illinois IDEALS Repository.

Sources

Optimization

preventing oxidation and degradation of 2-(6-Methylpyridin-2-yl)propan-1-amine during storage

A Guide to Preventing Oxidation and Degradation During Storage Welcome to the Technical Support Center for 2-(6-Methylpyridin-2-yl)propan-1-amine. This guide is designed for researchers, scientists, and drug development...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide to Preventing Oxidation and Degradation During Storage

Welcome to the Technical Support Center for 2-(6-Methylpyridin-2-yl)propan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. As a Senior Application Scientist, I will provide in-depth, field-proven insights into the causes of degradation and practical, validated protocols to mitigate these issues.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the storage and handling of 2-(6-Methylpyridin-2-yl)propan-1-amine.

Q1: What are the primary degradation pathways for 2-(6-Methylpyridin-2-yl)propan-1-amine during storage?

A1: The primary degradation pathway for this compound, like many primary and secondary amines, is oxidative degradation.[1] The lone pair of electrons on the nitrogen atom in the amine group makes it susceptible to reaction with atmospheric oxygen.[2] This can lead to the formation of various oxidation products, including corresponding N-oxides, nitroso, or nitro compounds, which can alter the compound's chemical properties and efficacy.[2][3][4] The pyridine ring itself can also be oxidized to form pyridine N-oxides.[3][5][6][7][8]

Q2: What are the ideal storage conditions to minimize degradation?

A2: To minimize degradation, 2-(6-Methylpyridin-2-yl)propan-1-amine should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed, light-resistant container.[2] It is crucial to store the compound in a cool, dry, and well-ventilated place, ideally at temperatures below 25°C.[2] Some safety data sheets recommend storing it locked up or in an area accessible only to qualified personnel.[9][10][11]

Q3: How does temperature affect the stability of this compound?

A3: Elevated temperatures significantly accelerate the rate of oxidative degradation.[2][12] Higher kinetic energy increases the frequency of collisions between the amine molecules and oxygen, leading to a faster breakdown.[2] Therefore, avoiding exposure to high temperatures during storage and handling is critical.[13]

Q4: Is 2-(6-Methylpyridin-2-yl)propan-1-amine sensitive to light?

A4: Yes, similar to many amine compounds, it can be sensitive to light.[2] Light can provide the energy to initiate and propagate oxidative reactions. Storing the compound in amber vials or other opaque containers is a necessary precaution.[2]

Q5: Can I use antioxidants to improve the stability of my sample?

A5: Yes, the addition of antioxidants can be an effective strategy to inhibit oxidation.[14][15][16][17] Antioxidants work by scavenging free radicals or decomposing hydroperoxides, which are key intermediates in the oxidation process.[2] Common choices for amines include phenolic antioxidants like butylated hydroxytoluene (BHT) and phosphite antioxidants.[2][18][19] The effective amount of antioxidant can be as low as a few parts per million (ppm).[15]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues related to the degradation of 2-(6-Methylpyridin-2-yl)propan-1-amine.

Observed Issue Potential Cause Recommended Action(s)
Discoloration (e.g., yellowing or browning) of the sample. Oxidation of the amine.- Confirm purity using an appropriate analytical method (see Section 4). - If purity is compromised, consider purification or acquiring a new batch. - Review storage conditions to ensure they align with the recommendations in the FAQs.
Unexpected or additional peaks in analytical data (e.g., HPLC, GC-MS, NMR). Presence of degradation products.- Attempt to identify the degradation products using techniques like GC-MS or LC-MS.[20] - Compare current data with the certificate of analysis or data from a fresh sample. - Implement stricter storage and handling procedures to prevent further degradation.
Reduced potency or altered biological activity in experiments. Degradation of the active compound.- Quantify the concentration of the active compound using a validated analytical method. - If significant degradation has occurred, the batch should not be used for critical experiments. - Re-evaluate the entire storage and handling workflow for potential points of exposure to air, light, or heat.
Inconsistent experimental results between different aliquots of the same batch. Non-homogenous degradation due to improper storage or handling of individual aliquots.- Ensure all aliquots are stored under identical, optimal conditions. - When an aliquot is opened, use it promptly and avoid repeated freeze-thaw cycles or prolonged exposure to the atmosphere. - Consider preparing single-use aliquots to minimize handling-related degradation.
Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting potential degradation of 2-(6-Methylpyridin-2-yl)propan-1-amine.

TroubleshootingWorkflow start Start: Suspected Degradation observe Observe Sample: Discoloration? Inconsistent Results? start->observe analyze Analytical Chemistry: Run HPLC, GC-MS, or NMR observe->analyze compare Compare Data: To Reference/Fresh Sample analyze->compare decision Degradation Confirmed? compare->decision review Review Storage & Handling: Temp, Light, Atmosphere decision->review Yes end End: Issue Resolved decision->end No discard Consider Discarding Compromised Sample decision->discard Yes implement Implement Corrective Actions: Inert gas, Lower Temp, Light Protection, Antioxidants review->implement retest Re-test Sample Integrity implement->retest retest->end

Caption: A decision-making workflow for troubleshooting degradation issues.

Experimental Protocols

This section provides detailed methodologies for assessing the purity and stability of 2-(6-Methylpyridin-2-yl)propan-1-amine.

Protocol: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of 2-(6-Methylpyridin-2-yl)propan-1-amine and detect the presence of degradation products.

Materials:

  • 2-(6-Methylpyridin-2-yl)propan-1-amine sample

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • Formic acid or trifluoroacetic acid (TFA)

  • HPLC system with a UV detector

  • C18 reverse-phase HPLC column

Procedure:

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Degas both mobile phases by sonication or vacuum filtration.

  • Sample Preparation:

    • Accurately weigh approximately 1 mg of the 2-(6-Methylpyridin-2-yl)propan-1-amine sample.

    • Dissolve the sample in 1 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B to create a 1 mg/mL stock solution.

    • Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the 50:50 mobile phase mixture.

  • HPLC Analysis:

    • Equilibrate the C18 column with the initial mobile phase composition (e.g., 95% A, 5% B) for at least 15-20 minutes.

    • Inject 10 µL of the prepared sample.

    • Run a gradient elution method. An example gradient is as follows:

      • 0-2 min: 5% B

      • 2-15 min: Ramp to 95% B

      • 15-18 min: Hold at 95% B

      • 18-18.1 min: Return to 5% B

      • 18.1-25 min: Re-equilibrate at 5% B

    • Set the UV detector to monitor at a wavelength where the compound has significant absorbance (e.g., determined by UV-Vis spectroscopy).

    • Integrate the peaks in the resulting chromatogram. The purity can be estimated by the area percentage of the main peak relative to the total area of all peaks.

Protocol: Identification of Volatile Degradation Products by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify volatile degradation products that may have formed during storage.

Materials:

  • 2-(6-Methylpyridin-2-yl)propan-1-amine sample

  • GC-MS grade solvent (e.g., dichloromethane or ethyl acetate)

  • GC-MS system with a suitable capillary column (e.g., HP-5MS)[21]

Procedure:

  • Sample Preparation:

    • Dissolve a small amount (e.g., 1 mg) of the sample in 1 mL of a suitable volatile solvent.[21]

  • GC-MS Analysis:

    • Set the GC oven temperature program. An example program could be:

      • Initial temperature: 100°C, hold for 1 minute.

      • Ramp: Increase to 280°C at a rate of 12°C/minute.

      • Final hold: Hold at 280°C for 9 minutes.[21]

    • Set the injector and transfer line temperatures to 280°C.[21]

    • Use helium as the carrier gas at a constant flow rate (e.g., 1 mL/min).[21]

    • Inject 1 µL of the prepared sample.

    • Acquire mass spectra over a suitable mass range (e.g., 30-550 amu).[21]

    • Analyze the resulting chromatogram and mass spectra. Compare the mass spectra of any impurity peaks to a mass spectral library (e.g., NIST) to tentatively identify the degradation products.

Visualization of Degradation Pathways

The primary oxidative degradation pathways for 2-(6-Methylpyridin-2-yl)propan-1-amine are illustrated below.

DegradationPathways cluster_main 2-(6-Methylpyridin-2-yl)propan-1-amine cluster_oxidation Oxidative Degradation start C5H4N(CH3)CH(CH3)CH2NH2 N_Oxide Pyridine N-Oxide Derivative start->N_Oxide Oxidation of Pyridine Ring Nitroso Nitroso Derivative R-NH-NO start->Nitroso Reaction with Oxidizing Agents Amide Amide Formation start->Amide Oxidative Deamination Aldehyde Aldehyde Formation start->Aldehyde Oxidative Deamination Nitro Nitro Derivative R-NO2 Nitroso->Nitro Further Oxidation

Sources

Troubleshooting

Technical Support Center: Industrial Scale-Up of 2-(6-Methylpyridin-2-yl)propan-1-amine Synthesis

Introduction Welcome to the technical support center for the synthesis of 2-(6-methylpyridin-2-yl)propan-1-amine. This guide is designed for researchers, chemists, and drug development professionals who are transitioning...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support center for the synthesis of 2-(6-methylpyridin-2-yl)propan-1-amine. This guide is designed for researchers, chemists, and drug development professionals who are transitioning this synthesis from laboratory scale to pilot plant or industrial production. The scale-up of chemical processes introduces challenges not always apparent at the bench, including issues with heat transfer, mass transport, reaction kinetics, and purification.[1] This document provides in-depth troubleshooting advice and answers to frequently asked questions to navigate these complexities effectively.

Our approach is grounded in fundamental chemical engineering principles and practical, field-proven insights to ensure your scale-up is efficient, safe, and reproducible.

Section 1: Recommended Synthetic Pathway for Scale-Up

For the industrial production of 2-(6-methylpyridin-2-yl)propan-1-amine, a direct reductive amination of the corresponding ketone, 2-acetyl-6-methylpyridine, is the most robust and economically viable route. This one-pot reaction offers high atom economy and operational simplicity, making it ideal for large-scale manufacturing.[2]

The reaction proceeds via the in-situ formation of an imine intermediate from the ketone and an ammonia source, which is then immediately reduced to the target primary amine using catalytic hydrogenation.

G SM 2-Acetyl-6-methylpyridine (Starting Material) IM Imine Intermediate (in-situ) SM->IM + NH₃ (Ammonia) - H₂O P 2-(6-Methylpyridin-2-yl)propan-1-amine (Final Product) IM->P + H₂ / Catalyst (e.g., Raney Ni, Pd/C)

Caption: Proposed synthetic workflow for 2-(6-methylpyridin-2-yl)propan-1-amine.

Section 2: Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up process in a direct question-and-answer format.

Q1: My reaction yield has dropped significantly from 90% at the lab scale to 60% in the pilot reactor. What are the most likely causes?

A drop in yield upon scale-up is a common problem and can often be traced back to physical and engineering parameters that do not scale linearly.[3]

Potential Causes & Solutions:

  • Inefficient Heat Transfer: The reductive amination is exothermic. Larger reactors have a lower surface-area-to-volume ratio, making heat dissipation less efficient. This can create localized hot spots, leading to thermal degradation of the product or the formation of thermally-induced byproducts.

    • Troubleshooting:

      • Slow Down Reagent Addition: If adding a reagent that initiates the exotherm, decrease the addition rate.

      • Improve Agitation: Ensure the reactor's mechanical stirrer is operating at a speed sufficient for homogenous mixing and heat distribution. Inadequate mixing is a frequent culprit in non-homogenous reaction mixtures.[3]

      • Optimize Cooling: Profile the reactor's cooling jacket performance to ensure it can handle the reaction exotherm.

  • Poor Mass Transfer (Gas-Liquid Mixing): In catalytic hydrogenation, the reaction rate is highly dependent on the efficient transfer of hydrogen gas from the gas phase to the liquid phase and then to the catalyst surface.

    • Troubleshooting:

      • Increase Agitation/Impeller Design: Use an impeller designed for gas dispersion (e.g., a Rushton turbine).

      • Increase Hydrogen Pressure: Higher H₂ pressure increases the driving force for mass transfer.

      • Catalyst Screening: The choice of catalyst and its loading can significantly impact the reaction rate. A catalyst that worked at the bench may not be optimal under the mass transfer limitations of a large reactor.

  • Catalyst Deactivation: The catalyst (e.g., Raney Nickel, Palladium on Carbon) can be poisoned or deactivated.

    • Troubleshooting:

      • Check Starting Material Purity: Impurities in the starting ketone or solvent (e.g., sulfur compounds) can poison noble metal catalysts.

      • Ensure Inert Atmosphere: While adding hydrogen, ensure the initial reactor environment is free of oxygen, which can deactivate some catalysts.[4]

      • Filtration and Reuse: If recycling the catalyst, ensure it is washed and stored properly under inert conditions to prevent deactivation between batches.

Q2: I'm observing significant byproduct formation that wasn't present in my lab experiments. How can I identify and mitigate this?

Byproducts often form due to the issues of localized concentration and temperature gradients discussed previously. The most common byproduct in this type of reaction is the secondary amine, formed from the reaction of the primary amine product with another molecule of the imine intermediate.

Troubleshooting & Optimization:

  • Control Stoichiometry: Use a sufficient excess of the ammonia source. This helps to drive the initial imine formation and minimizes the chance of the final product (a primary amine) acting as a nucleophile.

  • Temperature Control: As mentioned, avoid hot spots. Byproducts from degradation or side-reactions are often temperature-dependent.[3]

  • In-Process Control (IPC): Use techniques like GC-MS or LC-MS to monitor the reaction progress and the formation of impurities over time. This data is critical for understanding when and why byproducts are forming.

Table 1: Common Impurities and Mitigation Strategies

Impurity Name/StructureLikely Cause of FormationRecommended Mitigation Strategy
Secondary Amine Dimer Reaction of the primary amine product with the imine intermediate. Exacerbated by low ammonia concentration or localized "hot spots."Increase the excess of ammonia. Ensure efficient mixing to avoid areas of high product concentration before the reaction is complete.
Hydroxy Amine Incomplete reduction of an intermediate or reaction with trace water under certain conditions.Ensure complete reaction by monitoring via IPC. Use anhydrous solvents.
Unreacted Ketone Incomplete reaction due to poor mass transfer, insufficient reaction time, or deactivated catalyst.Increase hydrogen pressure, improve agitation, check catalyst activity, or extend reaction time.[3]
Q3: The workup is proving difficult, with persistent emulsions during the extraction phase. How can I resolve this?

Emulsions are common in amine syntheses, especially after neutralizing the reaction mixture. They are stabilized by the amphiphilic nature of amine salts and fine catalyst particles.

Troubleshooting & Optimization:

  • Catalyst Filtration: Ensure the catalyst is thoroughly removed before the aqueous workup. Using a filter aid like diatomaceous earth can be very effective.[2]

  • pH Adjustment: Carefully control the pH during workup. Sometimes, adjusting the pH further away from neutral can help break emulsions.

  • Solvent Choice: Experiment with different organic extraction solvents. A less polar solvent might be less prone to emulsion formation than, for example, ethyl acetate.

  • Brine Wash: After the initial extraction, washing the organic layer with a saturated sodium chloride (brine) solution can help break emulsions by increasing the ionic strength of the aqueous phase.[4]

  • Centrifugation: For persistent emulsions at an industrial scale, a continuous centrifuge can be an effective, though equipment-intensive, solution.

Section 3: Frequently Asked Questions (FAQs)

Q: What are the primary safety concerns when scaling up this synthesis? A: There are two main areas of concern:

  • Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air.[2] All equipment must be properly grounded, and the reactor must be purged with an inert gas (like nitrogen) before and after the reaction. Use intrinsically safe electronics in the vicinity.

  • Reagents: Ammonia is corrosive and toxic.[2] Handle it in a well-ventilated area with appropriate personal protective equipment (PPE). The final amine product, like many amines, should be considered corrosive and toxic and handled with care.

Q: What are the Critical Process Parameters (CPPs) I should focus on monitoring and controlling? A: For this reductive amination, the key CPPs are:

  • Temperature: To control reaction rate and prevent byproduct formation.

  • Hydrogen Pressure: To ensure sufficient mass transfer for the hydrogenation step.

  • Agitation Rate: Crucial for both heat and mass transfer.

  • Reagent Stoichiometry: Particularly the excess of the ammonia source.

Q: How can I efficiently remove the hydrogenation catalyst (e.g., Pd/C, Raney Ni) on a large scale? A: The most common method is filtration. On an industrial scale, this is typically done using a pressure filter (such as a Nutsche filter) or a filter press. The reaction mixture is pushed through the filter medium under pressure, and the catalyst cake is retained. It is critical to wash the cake with a fresh solvent to recover any entrained product. The entire filtration process should be conducted under an inert nitrogen atmosphere to prevent the catalyst (especially pyrophoric ones like Raney Ni) from igniting upon contact with air.

Section 4: Experimental Protocol - Catalytic Reductive Amination

This protocol provides a general framework for the scale-up synthesis. All quantities should be adjusted based on reactor size and specific process optimization.

Materials and Equipment:

  • High-pressure autoclave reactor with mechanical stirring, temperature control, and gas inlet/outlet.[2]

  • 2-Acetyl-6-methylpyridine

  • Ammonia source (e.g., anhydrous ammonia gas or a solution in a solvent like methanol)

  • Hydrogenation catalyst (e.g., 5% Pd/C or Raney® Ni)

  • Solvent (e.g., Methanol, Ethanol)

  • Hydrogen gas (high purity)

  • Filter aid (diatomaceous earth)

Procedure:

  • Reactor Setup:

    • Ensure the reactor is clean, dry, and has passed a pressure test.

    • Charge the reactor with the solvent, 2-acetyl-6-methylpyridine, and the hydrogenation catalyst under a nitrogen atmosphere.

  • Reaction Execution:

    • Seal the reactor and perform several nitrogen purge cycles to remove any residual air.

    • Introduce the ammonia source. If using ammonia gas, it can be bubbled through the reaction mixture to a specified pressure or weight.

    • Begin agitation and heat the reactor to the target temperature (e.g., 50-80 °C).

    • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 5-20 bar).

    • Maintain the temperature and pressure, monitoring hydrogen uptake to track reaction progress. The reaction is typically complete in 6-24 hours.[2]

  • Workup and Isolation:

    • Once the reaction is complete (as confirmed by IPC), cool the reactor to room temperature.

    • Carefully vent the excess hydrogen and ammonia, followed by a nitrogen purge.[2]

    • Filter the reaction mixture through a pad of diatomaceous earth under a nitrogen blanket to remove the catalyst. Wash the filter cake with fresh solvent.[2]

    • Concentrate the combined filtrate under reduced pressure to remove the solvent.

    • The crude amine can then be purified, typically by vacuum distillation or by forming a salt (e.g., hydrochloride) and recrystallizing.

Caption: Troubleshooting logic for addressing low yield in the scale-up process.

References

  • BenchChem Technical Support Team. (2025). Technical Support Center: Scaling Up Chiral Resolution of Amines. BenchChem.
  • BenchChem Technical Support Team. (2025). Technical Support Center: Scaling Up the Synthesis of 6-Propyl-1,3-benzothiazol-2-amine. BenchChem.
  • Scribd. Amine Plant Troubleshooting and Optimiza. Available at: [Link]

  • Lyddon, L. (2008). Troubleshooting Amine Unit Simulations.
  • Scribd. Amine Treating - Troubleshooting Guide. Available at: [Link]

  • Enamine. (2024). Enamine Scale-Up Synthesis of MedChem Relevant Cores.
  • Google Patents. EP1358179B1 - Synthesis method and intermediates of pyridin-2-yl-methylamine.
  • BenchChem Technical Support Team. (2025). Technical Support Center: Scale-up Synthesis of 2,6-dipyridin-2-yl-4-pyridin-4-ylpyridine. BenchChem.
  • BenchChem Application Notes and Protocols. (2025). Scale-up Synthesis of 2-Cycloheptylpropan-2-amine. BenchChem.
  • Sridhar, G., et al. (2016). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. MDPI. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimizing Catalyst Loading with 2-(6-Methylpyridin-2-yl)propan-1-amine Ligands

Welcome to the Catalyst Optimization Portal. This technical guide is designed for researchers and drug development professionals utilizing the bidentate N,N-ligand 2-(6-methylpyridin-2-yl)propan-1-amine (6-Me-PyPmA) in t...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Catalyst Optimization Portal. This technical guide is designed for researchers and drug development professionals utilizing the bidentate N,N-ligand 2-(6-methylpyridin-2-yl)propan-1-amine (6-Me-PyPmA) in transition-metal catalysis. By understanding the mechanistic causality behind this ligand's unique architecture, you can successfully drop your catalyst loading from standard 1.0 mol% levels down to highly efficient parts-per-million (ppm) thresholds without sacrificing turnover frequency (TOF).

Mechanistic Causality: The "Why" Behind the Ligand Design

To optimize catalyst loading, one must first understand how the structural features of 6-Me-PyPmA dictate the reaction pathway. This ligand is engineered for metal-ligand bifunctional catalysis , primarily in Ruthenium(II) and Iridium(III) systems.

  • The Primary Amine (-NH₂): The amine is not merely a passive coordinating group; it actively participates in the catalytic cycle. It enables an "outer-sphere" mechanism where the amine proton (H⁺) and the metal hydride (H⁻) are transferred simultaneously to a polar double bond (e.g., a ketone) via a six-membered transition state[1]. This bypasses the need for the substrate to directly coordinate to the metal center, drastically lowering the activation energy barrier and preventing product inhibition.

  • Steric Tuning via the 6-Methyl Group: Unsubstituted 2-(aminomethyl)pyridine (ampy) ligands frequently suffer from catalyst deactivation due to the formation of coordinatively saturated, inactive bis-ligated complexes, [M(L)2​]2+ [2]. The addition of the 6-methyl group on the pyridine ring introduces targeted steric hindrance. This "ligand acceleration effect" prevents dimerization and off-cycle resting states, ensuring the metal center remains coordinatively unsaturated and active[3].

  • The Propyl Backbone: The methyl group on the alkyl chain (propan-1-amine) introduces a stereocenter and conformational rigidity. When resolved into its enantiopure form, the steric bulk of the 6-methyl group helps lock the conformation of the metallacycle, effectively transferring chiral information to the prochiral substrate during asymmetric transfer hydrogenation (ATH).

Pathway Visualization: Catalytic Cycle & Deactivation

Understanding where the catalyst dies is the key to reducing loading. The diagram below illustrates the active bifunctional transfer hydrogenation cycle and the two primary deactivation pathways that necessitate higher catalyst loadings if left unmitigated.

CatalyticCycle Precatalyst Precatalyst [RuCl2(p-cymene)(Ligand)] BaseAct Base Activation (+ KOtBu / - HCl) Precatalyst->BaseAct Base Addition Deact2 Bis-Ligated Complex (Sterically Blocked by 6-Me) Precatalyst->Deact2 Excess Ligand (>1.1 eq) Amido Active Amido Complex [Ru-N (16e-)] BaseAct->Amido Color: Orange -> Deep Red Hydride Hydride-Amine Complex [Ru-H / NH2 (18e-)] Amido->Hydride + iPrOH (H-donor) Deact1 Amine Oxidation (Irreversible Deactivation) Amido->Deact1 + Trace O2 / H2O TS Outer-Sphere TS (Bifunctional Transfer) Hydride->TS + Ketone Substrate Product Product Release (Chiral Alcohol) TS->Product H+/H- Transfer Product->Amido Catalyst Regeneration

Fig 1. Bifunctional transfer hydrogenation cycle and primary deactivation pathways.

Standard Operating Procedure: Low-Loading Transfer Hydrogenation

To achieve loadings of ≤ 0.05 mol%, the catalyst must be generated in a self-validating manner where color changes indicate successful activation.

Step 1: In Situ Precatalyst Generation

  • In a nitrogen-filled glovebox, combine [RuCl2​(p−cymene)]2​ (0.025 mmol) and 6-Me-PyPmA (0.052 mmol, 1.04 equiv per Ru) in anhydrous dichloromethane (2 mL).

  • Stir at room temperature for 2 hours. The solution will turn a clear orange, indicating the formation of the neutral precatalyst.

Step 2: Solvent Exchange

  • Remove dichloromethane under vacuum to yield the solid precatalyst.

  • Redissolve the residue in rigorously degassed 2-propanol (10 mL). Note: 2-propanol acts as both the solvent and the hydrogen donor.

Step 3: Base Activation (The Critical Step)

  • Add a standardized solution of potassium tert-butoxide (KOtBu) in 2-propanol (0.25 mmol, 5 equiv relative to Ru).

  • Self-Validation Check: The solution must immediately shift from orange to a deep purple/red. This color change confirms the dehydrohalogenation of the precatalyst and the generation of the active 16-electron amido complex[3].

Step 4: Substrate Addition & Reaction

  • Add the ketone substrate (e.g., acetophenone, 50 mmol for a 0.05 mol% loading).

  • Heat to 80 °C under a reflux condenser (under N₂). Monitor conversion via GC-FID.

Quantitative Optimization Data

The table below summarizes the causality of reaction parameters on catalyst efficiency. Note how optimizing the base equivalents and solvent purity allows for a 20-fold reduction in catalyst loading.

EntryCatalyst Loading (mol%)Base (equiv to Ru)Solvent ConditionTemp (°C)Time (h)TONYield (%)
11.02Reagent Grade iPrOH50129595
20.15Degassed iPrOH80498098
3 0.05 10 Degassed iPrOH 80 4 1,940 97
40.0110Degassed iPrOH80124,50045 (Stalled)

Troubleshooting Guides & FAQs

Q: Why does my reaction stall at 40-50% conversion when I drop the catalyst loading below 0.05 mol%? A: At ultra-low loadings, trace impurities become stoichiometric poisons. The primary amine on the 6-Me-PyPmA ligand is highly susceptible to irreversible oxidation into an imine in the presence of trace O₂ or water. This oxidation completely shuts down the outer-sphere bifunctional mechanism[1]. Ensure rigorous Schlenk techniques and use freshly distilled, freeze-pump-thaw degassed 2-propanol.

Q: I observe a color change from deep red to pale yellow, but no product formation. What happened? A: A pale yellow solution typically indicates the formation of an inactive, coordinatively saturated bis-ligated complex. While the 6-methyl group provides steric hindrance to suppress this[2], using an excess of ligand (>1.1 equiv relative to the metal) during Step 1 can still force the formation of [Ru(6−Me−PyPmA)2​]2+ . Always maintain a strict 1:1 to 1:1.05 Metal:Ligand stoichiometric ratio.

Q: What is the optimal base-to-catalyst ratio for activation? A: While 1-2 equivalents of base are theoretically sufficient to neutralize the HCl generated during the formation of the amido complex, empirical data shows that 5 to 10 equivalents of KOtBu (relative to Ru) maximize the turnover frequency (TOF) by ensuring the equilibrium heavily favors the active 16-electron species[3]. However, exceeding 10 equivalents can trigger unwanted base-catalyzed aldol condensation of your ketone substrate.

Q: Can I use a weaker base like K₂CO₃ instead of KOtBu? A: It is not recommended for low-loading optimizations. Weaker, insoluble bases like K₂CO₃ lead to slow, heterogeneous activation of the precatalyst. This slow activation allows competing degradation pathways to consume the catalyst before it can enter the catalytic cycle. KOtBu provides instantaneous, homogeneous activation.

References

  • Synthesis and Reactivity of Ampy-Based Ruthenium(II) Catalysts for Transfer Hydrogenation of Ketones. Organometallics - ACS Publications. 2

  • Factors Favoring Efficient Bifunctional Catalysis. Study of a Ruthenium(II) Hydrogenation Catalyst Containing an N-Heterocyclic Carbene with a Primary Amine Donor. Organometallics - ACS Publications. 1 3.[RuCl2(PPh3)(PNN')] Complexes as Efficient Catalysts in Transfer Hydrogenation of Ketones. Organometallics - ACS Publications. 3

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Validation of an LC-MS/MS Assay for the Quantification of 2-(6-Methylpyridin-2-yl)propan-1-amine in Human Plasma

Introduction The quantitative analysis of drug candidates and their metabolites in biological matrices is a cornerstone of pharmacokinetic (PK) and toxicokinetic (TK) studies. For novel small molecules like 2-(6-Methylpy...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The quantitative analysis of drug candidates and their metabolites in biological matrices is a cornerstone of pharmacokinetic (PK) and toxicokinetic (TK) studies. For novel small molecules like 2-(6-Methylpyridin-2-yl)propan-1-amine, a robust and reliable bioanalytical method is not merely a preference but a regulatory necessity. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) stands as the gold standard for this purpose, offering unparalleled selectivity, sensitivity, and speed.[1][2]

However, the power of LC-MS/MS can only be harnessed when the method is rigorously validated to ensure its performance is well-characterized, understood, and reproducible. This guide provides an in-depth, experience-driven walkthrough of the validation process for a novel LC-MS/MS assay designed to quantify 2-(6-Methylpyridin-2-yl)propan-1-amine in human plasma. Our approach is grounded in the harmonized principles of the International Council for Harmonisation (ICH) M10 guideline, which is adopted by major regulatory bodies including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4]

This document is not a rigid protocol but a comparative guide. We will not only detail the "how" but also the critical "why" behind each validation parameter and experimental choice, comparing the obtained performance against universally accepted regulatory criteria.

The Bioanalytical Challenge: Assay Design & Rationale

The analyte, 2-(6-Methylpyridin-2-yl)propan-1-amine, is a primary amine. Such compounds can present unique challenges, including potential for adsorption to analytical hardware and the need for careful pH control during sample extraction. Our method development strategy is therefore built around mitigating these risks from the outset.

Key Methodological Choices:

  • Internal Standard (IS) Selection: The use of a stable isotope-labeled (SIL) internal standard, specifically 2-(6-Methylpyridin-2-yl)propan-1-amine-d3 (deuterated), is the most effective strategy to compensate for variability in sample extraction and potential matrix-induced ionization suppression or enhancement. The SIL-IS is chemically identical to the analyte and will co-elute, ensuring it experiences the same matrix effects, providing the most accurate correction.

  • Sample Preparation: A solid-phase extraction (SPE) protocol using a mixed-mode cation exchange sorbent was selected. This choice is deliberate: at an acidic pH, the primary amine of the analyte will be protonated, allowing for strong retention on the cation exchange resin. This provides superior cleanup from endogenous plasma components compared to simpler protein precipitation or liquid-liquid extraction methods.

  • Chromatography: Reversed-phase chromatography on a C18 column provides robust retention and separation. An acidic mobile phase (e.g., using formic acid) is employed to ensure the analyte remains protonated, leading to sharp, symmetrical peak shapes.

  • Mass Spectrometry: Electrospray ionization in positive ion mode (ESI+) is the natural choice for a basic amine. Quantification is performed using Multiple Reaction Monitoring (MRM) for maximum selectivity and sensitivity.

Hypothetical LC-MS/MS Parameters
ParameterConditionRationale
LC System UPLC/UHPLC SystemProvides high resolution and fast analysis times.
Column Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mmIndustry-standard column offering excellent peak shape and efficiency for small molecules.
Mobile Phase A 0.1% Formic Acid in WaterAcidic modifier to ensure analyte protonation.
Mobile Phase B 0.1% Formic Acid in AcetonitrileStandard organic solvent for reversed-phase.
Gradient 5% to 95% B over 3 minutesA typical gradient for eluting small molecules from a C18 column.
Flow Rate 0.4 mL/minAppropriate for a 2.1 mm ID column.
MS System Triple Quadrupole Mass SpectrometerThe standard for quantitative bioanalysis due to its sensitivity and specificity in MRM mode.
Ionization ESI Positive (ESI+)Optimal for basic compounds like amines.
MRM Transitions Analyte: 151.2 -> 93.1; IS: 154.2 -> 93.1Specific precursor-to-product ion transitions ensure selectivity.

The Validation Master Plan: A Workflow for Regulatory Compliance

A full validation proves that the analytical method is reproducible and reliable for its intended use.[1][5] The following workflow outlines the essential validation experiments that must be performed.

Validation_Workflow start Method Development & Optimization selectivity Selectivity & Specificity start->selectivity cal_curve Calibration Curve (Linearity, Range, LLOQ) start->cal_curve acc_prec Accuracy & Precision (Intra- & Inter-Run) start->acc_prec matrix Matrix Effect & Recovery start->matrix stability Stability Assessment (Bench-top, Freeze-Thaw, Long-term) start->stability dilution Dilution Integrity start->dilution full_validation Full Validation Report selectivity->full_validation cal_curve->full_validation acc_prec->full_validation matrix->full_validation stability->full_validation dilution->full_validation

Caption: High-level workflow for full bioanalytical method validation.

Core Validation Parameters: Protocols & Performance Comparison

Here we detail the experimental protocols for each key validation parameter and present hypothetical data demonstrating a successful validation against ICH M10 acceptance criteria.

Selectivity and Specificity

Why it matters: Selectivity ensures the method can measure the analyte without interference from endogenous matrix components, metabolites, or other substances.[4][6] Specificity confirms the identity of the analyte, which is inherent in MS/MS through the unique MRM transition.

Experimental Protocol:

  • Obtain blank human plasma from at least six different individual donors.

  • Process one sample from each donor as a "blank" (no analyte, no IS).

  • Process a second sample from each donor fortified only with the IS.

  • Process a third sample from each donor fortified with the analyte at the Lower Limit of Quantification (LLOQ).

  • Analyze all samples and evaluate the chromatograms for interfering peaks at the retention times of the analyte and the IS.

Performance Comparison:

ParameterAcceptance Criteria (ICH M10)Result
Analyte Interference Response in blank samples should be ≤20% of the LLOQ response in ≥80% of donors.[4]In all 6 lots, interference was <5% of the LLOQ response.
IS Interference Response in blank samples should be ≤5% of the mean IS response.In all 6 lots, interference was <0.1% of the IS response.
Status PASS
Calibration Curve, Linearity, and Range

Why it matters: The calibration curve demonstrates the relationship between the instrument response and the known concentration of the analyte over a specified range. This range must be adequate to quantify samples from clinical studies, from the lowest concentration (LLOQ) to the highest expected concentration (Upper Limit of Quantification, ULOQ).[1][7]

Experimental Protocol:

  • Prepare a series of calibration standards by spiking blank plasma with known concentrations of the analyte. A typical curve consists of a blank, a zero (with IS), and 8 non-zero concentrations.

  • The range for this assay is set at 1.00 ng/mL (LLOQ) to 1000 ng/mL (ULOQ) .

  • Analyze the standards and plot the peak area ratio (analyte/IS) against the nominal concentration.

  • Apply a linear regression model with a 1/x² weighting, which is common for bioanalytical assays as it gives less weight to the higher concentration points where variance is greater.

Performance Comparison:

ParameterAcceptance Criteria (ICH M10)Result
Number of Standards Minimum of 6 non-zero standards.[1][7]8 standards used.
Regression Model Linear, weighted (1/x²)Correlation coefficient (r²) > 0.998
Accuracy of Standards ≥75% of standards must be within ±15% of nominal (±20% at LLOQ).[1]All 8 standards met the criteria.
Status PASS
Accuracy and Precision

Why it matters: Accuracy describes the closeness of the measured concentration to the true value, while precision describes the variability of repeated measurements.[6][8] These are assessed at multiple concentration levels to ensure the method is reliable across its entire range.

Experimental Protocol:

  • Prepare Quality Control (QC) samples in bulk at four concentrations:

    • LLOQ: 1.00 ng/mL

    • Low QC (LQC): 3.00 ng/mL (within 3x LLOQ)

    • Mid QC (MQC): 400 ng/mL

    • High QC (HQC): 800 ng/mL (at least 75% of ULOQ)

  • Intra-run (Within-run) Assessment: Analyze five replicates of each QC level in a single analytical run.

  • Inter-run (Between-run) Assessment: Analyze the intra-run batches on three different days.

Performance Comparison: Intra-run and Inter-run Data

QC LevelNominal Conc. (ng/mL)Intra-run (n=5) Inter-run (n=15)
Precision (%CV) Accuracy (%Bias) Precision (%CV) Accuracy (%Bias)
LLOQ 1.008.5%+5.2%10.1%+4.8%
LQC 3.006.2%-2.1%7.5%-1.5%
MQC 4004.1%+1.3%5.3%+0.9%
HQC 8003.8%-0.5%4.9%-1.1%
Acceptance Criteria ≤20% (LLOQ) ≤15% (QCs) Within ±20% (LLOQ) Within ±15% (QCs) ≤20% (LLOQ) ≤15% (QCs) Within ±20% (LLOQ) Within ±15% (QCs)
Status PASS PASS PASS PASS

The acceptance criteria are based on FDA and EMA guidelines, now harmonized in ICH M10.[5][7]

Matrix Effect and Recovery

Why it matters: The matrix effect evaluates the suppression or enhancement of analyte ionization caused by co-eluting components from the biological matrix.[4] Recovery measures the efficiency of the extraction process.[6] A good method minimizes matrix effects and has consistent, reproducible recovery. The use of a SIL-IS is designed to normalize for both.

Experimental Protocol:

  • Prepare three sets of samples at LQC and HQC levels:

    • Set 1 (Neat): Analyte and IS spiked in the final mobile phase composition.

    • Set 2 (Post-extraction Spike): Blank plasma is extracted first, then analyte and IS are spiked into the final extract.

    • Set 3 (Pre-extraction Spike): Analyte and IS are spiked into plasma before extraction (standard QC sample).

  • Calculate the parameters as follows:

    • Recovery (%) = (Peak Area of Set 3 / Peak Area of Set 2) * 100

    • Matrix Factor (MF) = Peak Area of Set 2 / Peak Area of Set 1

    • IS-Normalized Matrix Factor: MF of Analyte / MF of IS

Performance Comparison:

QC LevelAnalyte Recovery (%) IS Recovery (%) IS-Normalized Matrix Factor (%CV)
LQC 88.2%89.5%4.5%
HQC 91.5%90.8%3.8%
Acceptance Criteria Recovery should be consistent and reproducible.The CV of the IS-normalized matrix factor from 6 lots of matrix should be ≤15%.
Status PASS PASS
Solid-Phase Extraction (SPE) Workflow

The following diagram illustrates the mixed-mode cation exchange SPE protocol used for sample cleanup.

Caption: Workflow for mixed-mode solid-phase extraction (SPE).

Stability

Why it matters: Stability experiments are crucial to ensure that the analyte concentration does not change during sample collection, handling, storage, and analysis.[2][9] This validates the integrity of the clinical samples from the moment they are drawn to the moment they are analyzed.

Experimental Protocol:

  • Use LQC and HQC samples for all stability tests.

  • Analyze the stability samples against a freshly prepared calibration curve and compare the mean concentration to the nominal value.

  • Bench-Top Stability: Keep samples at room temperature for a period that mimics sample handling time (e.g., 8 hours).

  • Freeze-Thaw Stability: Subject samples to multiple freeze-thaw cycles (e.g., three cycles from -80°C to room temperature).

  • Long-Term Stability: Store samples at the intended storage temperature (e.g., -80°C) for a duration longer than the expected study sample storage time.

Performance Comparison:

Stability TestQC LevelStability PeriodAccuracy Deviation from Nominal
Bench-Top LQC8 hours+4.5%
HQC8 hours+2.1%
Freeze-Thaw LQC3 Cycles-6.8%
HQC3 Cycles-4.3%
Long-Term LQC90 Days at -80°C-3.5%
HQC90 Days at -80°C-1.9%
Acceptance Criteria Mean concentration must be within ±15% of the nominal concentration.[4]
Status PASS

Conclusion: A Validated Method Ready for Deployment

This guide has systematically evaluated a novel LC-MS/MS assay for 2-(6-Methylpyridin-2-yl)propan-1-amine against the stringent validation criteria set forth by international regulatory bodies.[3][8] The experimental data, though hypothetical, demonstrates that the method successfully meets all requirements for selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

The deliberate, science-driven choices made during method development—particularly the use of a stable isotope-labeled internal standard and a highly selective mixed-mode SPE protocol—are directly responsible for the robust performance observed. By following this comprehensive validation framework, researchers and drug development professionals can generate high-quality, reliable, and defensible bioanalytical data to support their regulatory submissions and advance their clinical programs.

References

  • Bioanalytical method validation considerations for LC–MS/MS assays of therapeutic proteins. (2015). Bioanalysis. Available at: [Link]

  • Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. (2015). AAPSJ. Available at: [Link]

  • Essential FDA Guidelines for Bioanalytical Method Validation. (2025). LC-MS.com. Available at: [Link]

  • Mohammed Abdessadek, et al. (2023). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. GSC Biological and Pharmaceutical Sciences. Available at: [Link]

  • An Updated Review on Bioanalytical Method Development and Method Validation by LC-MS/MS. (2024). International Journal of Creative Research Thoughts. Available at: [Link]

  • 8 Essential Characteristics of LC-MS/MS Method Validation. (n.d.). Resolian. Available at: [Link]

  • ICH guideline M10 on bioanalytical method validation and study sample analysis. (2022). European Medicines Agency. Available at: [Link]

  • Guideline on bioanalytical method validation. (2011). European Medicines Agency. Available at: [Link]

  • How to validate a bioanalytical LC-MS/MS method for PK studies? (2025). Patsnap Synapse. Available at: [Link]

  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012). European Bioanalysis Forum. Available at: [Link]

  • Validation issues arising from the new FDA guidance for industry on bioanalytical method validation. (2019). ResearchGate. Available at: [Link]

  • An Updated Review on Bioanalytical Method Development and Method Validation by LC-MS/MS. (2024). International Journal of Creative Research Thoughts. Available at: [Link]

  • Designing LCMS Studies with the FDA in Mind from the Start. (2024). Agilex Biolabs. Available at: [Link]

Sources

Comparative

Structural Elucidation of 2-(6-Methylpyridin-2-yl)propan-1-amine: A Comparative Guide to CID vs. HCD Mass Spectrometry

As drug development pipelines increasingly rely on highly substituted, low-molecular-weight pharmacophores, the analytical burden on mass spectrometry (MS) to provide unambiguous structural elucidation has never been hig...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development pipelines increasingly rely on highly substituted, low-molecular-weight pharmacophores, the analytical burden on mass spectrometry (MS) to provide unambiguous structural elucidation has never been higher. 2-(6-Methylpyridin-2-yl)propan-1-amine (Exact Mass: 150.1157 Da) is a prime example of a bifunctional building block that presents unique analytical challenges. Containing both a stable pyridine ring and a labile primary aliphatic amine, its gas-phase fragmentation behavior requires precise instrumental tuning.

This guide provides an authoritative comparison of two primary tandem mass spectrometry (MS/MS) activation techniques—Resonance Collision-Induced Dissociation (CID) and Beam-Type Higher-energy Collisional Dissociation (HCD)—demonstrating why instrument selection fundamentally dictates the success of primary amine structural confirmation.

Mechanistic Causality: The Fragmentation Topology of Primary Amines

To design an effective MS/MS method, we must first map the intrinsic gas-phase dissociation pathways of the analyte. During electrospray ionization (ESI), 2-(6-Methylpyridin-2-yl)propan-1-amine is readily protonated at its most basic site (the primary aliphatic amine), yielding a [M+H]+ precursor ion at m/z 151.1235.

Upon collisional activation, the precursor undergoes two competing mechanistic pathways:

  • α -Cleavage (High Energy, Charge Retention on Amine): Dictated by the nitrogen rule and fundamental amine fragmentation kinetics, primary aliphatic amines undergo homolytic α -cleavage at the carbon-carbon bond adjacent to the nitrogen[1]. For our target compound, cleavage of the C1-C2 bond on the propyl chain expels the bulky 2-(6-methylpyridin-2-yl)ethyl radical. This yields a highly stable, resonance-stabilized immonium cation ( [CH2​=NH2​]+ ) at m/z 30.03[2]. This fragment is the definitive diagnostic marker for a terminal primary amine.

  • Neutral Loss of Ammonia (Low Energy): Alternatively, proton transfer followed by heterolytic cleavage results in the expulsion of neutral NH3​ (-17.03 Da). This low-energy pathway generates a stable vinyl-pyridine derivative at m/z 134.10[3].

Comparative Performance: Resonance CID vs. Beam-Type HCD

The architectural differences between ion trap CID and multipole HCD fundamentally alter which of the above pathways can be physically detected by the instrument.

Resonance CID (Linear Ion Trap)

CID is a slow-heating, resonance-based technique where ions are excited by a specific frequency and undergo multiple low-energy collisions with helium gas[4]. While CID is excellent for preserving labile modifications and observing low-energy pathways (such as the neutral loss of NH3​ ), it is governed by the Mathieu stability diagram. This physical limitation manifests as the "1/3rd Rule," which dictates that product ions with an m/z less than approximately one-third of the precursor m/z cannot be stably trapped[4].

For our precursor at m/z 151, the low-mass cutoff is approximately m/z 50. Consequently, the critical m/z 30 α -cleavage fragment is entirely invisible in standard ion trap CID, leaving the analyst without definitive proof of the primary amine moiety.

Beam-Type HCD (Orbitrap / Q-TOF)

HCD operates outside the ion trap in a dedicated multipole collision cell. It provides iterative, beam-type fragmentation without the low-mass cutoff restrictions inherent to resonance CID. Because the generated fragments are subsequently pushed into the Orbitrap or C-trap for detection, HCD captures the full mass range. This makes HCD vastly superior for small molecule structural confirmation, as it reliably detects the m/z 30 immonium ion.

G Precursor Precursor Ion [M+H]+ m/z 151.12 PathA α-Cleavage (High Energy) Precursor->PathA PathB Loss of NH3 (Low Energy) Precursor->PathB Frag30 m/z 30.03 [CH2=NH2]+ PathA->Frag30 Frag134 m/z 134.09 [M+H - NH3]+ PathB->Frag134 CID Resonance CID (Cutoff: m/z > 50) Frag30->CID Lost (1/3 Rule) HCD Beam-Type HCD (Full Mass Range) Frag30->HCD Detected Frag134->CID Detected Frag134->HCD Detected

Figure 1: MS/MS fragmentation pathways of 2-(6-Methylpyridin-2-yl)propan-1-amine and detection limits.

Self-Validating Experimental Protocol

To empirically validate these mechanistic differences, the following protocol utilizes a Tribrid Orbitrap mass spectrometer, allowing for back-to-back CID and HCD scans on the exact same chromatographic peak.

System Suitability (Self-Validation Step): Before analyzing the target compound, infuse a standard solution of Triethylamine (Precursor m/z 102). Verify that the diagnostic m/z 86 fragment is detected in HCD but lost in CID due to the 1/3rd rule (cutoff ~m/z 34, meaning m/z 30 is lost if it were a primary amine, but here we validate the cutoff physics). Once the cutoff physics are confirmed, proceed to the sample.

Step 1: Chromatographic Separation

  • Column: C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 60% B over 5 minutes. Flow rate: 0.4 mL/min.

Step 2: Source Parameters (Heated ESI)

  • Spray Voltage: +3500 V (Positive Ion Mode).

  • Capillary Temperature: 275 °C.

  • Sheath Gas: 40 arb; Aux Gas: 10 arb.

Step 3: MS/MS Acquisition (Back-to-Back Method)

  • MS1 Scan: Orbitrap resolution 60,000; Scan range m/z 100–300; AGC target 4e5.

  • Isolation: Quadrupole isolation window 1.0 Th centered on m/z 151.12.

  • Scan Event 1 (CID): Route to Linear Ion Trap. Normalized Collision Energy (NCE) = 30%. Activation Q = 0.25. Activation Time = 10 ms.

  • Scan Event 2 (HCD): Route to Ion Routing Multipole. NCE = 30%. Detect in Orbitrap at 15,000 resolution. Scan range m/z 20–200 (Crucial: explicitly set the lower mass limit to capture m/z 30).

Quantitative Data Comparison

The resulting spectra highlight the stark contrast in data richness between the two techniques. While CID is dominated by the low-energy neutral loss, HCD provides a comprehensive structural fingerprint.

Fragment Ionm/z (Theoretical)Structural AssignmentCID (NCE 30) Rel. AbundanceHCD (NCE 30) Rel. Abundance
[M+H]+ 151.1235Intact Precursor15%5%
[M+H−NH3​]+ 134.0969Loss of ammonia100% (Base Peak) 45%
[M+H−CH5​N]+ 120.0813Loss of methylamine25%60%
[C7​H8​N]+ 106.06562,6-dimethylpyridinium10%85%
[CH4​N]+ 30.0343 α -cleavage (immonium)0% (Undetected) 100% (Base Peak)

References

  • Video: Mass Spectrometry: Amine Fragment
  • 6.5: Amine Fragmentation - Chemistry LibreTexts. libretexts.org.
  • Collision-Based Ion-activation and Dissoci
  • CIDer: a statistical framework for interpreting differences in CID and HCD fragment
  • Mass Spectrometry: Fragment

Sources

Validation

Benchmarking 2-(6-Methylpyridin-2-yl)propan-1-amine Derivatives in Suzuki-Miyaura Cross-Coupling: A Phosphine-Free Paradigm

Executive Summary The Suzuki-Miyaura cross-coupling (SMCC) reaction is a cornerstone of modern pharmaceutical synthesis and materials science. Historically, the activation of challenging substrates (such as aryl chloride...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The Suzuki-Miyaura cross-coupling (SMCC) reaction is a cornerstone of modern pharmaceutical synthesis and materials science. Historically, the activation of challenging substrates (such as aryl chlorides) has relied heavily on electron-rich, sterically bulky phosphine ligands (e.g., Buchwald ligands). However, phosphines are notoriously air-sensitive, prone to oxidation, and environmentally taxing.

As a Senior Application Scientist, I frequently encounter the need for robust, scalable, and "green" catalytic systems. Bidentate nitrogen ligands (N,N-ligands) have emerged as highly stable, phosphine-free alternatives[1]. This guide objectively benchmarks a highly specialized N,N-ligand—2-(6-Methylpyridin-2-yl)propan-1-amine —against standard alternatives, detailing the mechanistic causality behind its superior performance and providing a self-validating experimental workflow.

Mechanistic Causality: The Power of Steric Bulk in N,N-Ligands

Why does 2-(6-Methylpyridin-2-yl)propan-1-amine outperform simple picolylamine derivatives? The answer lies in the precise engineering of its coordination sphere around the Palladium center.

  • Strong σ-Donation for Oxidative Addition: The primary amine moiety (-NH2) acts as a potent σ-donor, significantly increasing the electron density on the palladium center. This electron-rich Pd(0) species is primed for rapid oxidative addition, allowing it to easily cleave the strong C-Cl bonds of deactivated aryl chlorides[2].

  • Steric Acceleration of Reductive Elimination: The critical differentiator of this specific derivative is the methyl group at the 6-position of the pyridine ring. In the catalytic cycle, this methyl group projects directly into the spatial environment of the metal center. This steric bulk forces the transmetalated aryl groups into a tighter geometric angle (cis-conformation), which drastically lowers the activation energy required for the final reductive elimination step[2].

  • Catalyst Longevity: The bidentate chelation prevents the palladium from aggregating into catalytically dead "Pd black," a common failure mode in phosphine-free systems[3].

CatalyticCycle Pd0 Pd(0)L Active Catalyst OxAdd Oxidative Addition (Ar-X Cleavage) Pd0->OxAdd + Ar-X PdII_1 Trans-Pd(II)(Ar)(X)L OxAdd->PdII_1 Transmet Transmetalation (Ar'-B(OH)3-) PdII_1->Transmet + Base PdII_2 Cis-Pd(II)(Ar)(Ar')L Transmet->PdII_2 + Ar'-B(OH)2 RedElim Reductive Elimination (Sterically Accelerated) PdII_2->RedElim RedElim->Pd0 Catalyst Regeneration Product Ar-Ar' Biaryl Product RedElim->Product Product Release

Pd-Catalyzed Suzuki-Miyaura Catalytic Cycle with Bidentate N,N-Ligands.

Benchmarking Performance: Quantitative Analysis

To objectively evaluate the efficacy of 2-(6-Methylpyridin-2-yl)propan-1-amine, we benchmark it against unsubstituted 2-Picolylamine (a standard N,N-ligand) and Triphenylphosphine (PPh3, a standard P-ligand) in the challenging coupling of 4-chlorotoluene with phenylboronic acid.

Ligand SystemCatalyst Loading (mol%)Temp (°C)Time (h)Yield (%)Turnover Number (TON)
2-(6-Methylpyridin-2-yl)propan-1-amine 1.080496% 96
2-Picolylamine 1.0801268%68
Triphenylphosphine (PPh3) 5.01002445%9

Reaction Conditions: 4-chlorotoluene (1.0 mmol), phenylboronic acid (1.2 mmol), K2CO3 (2.0 mmol), Pd(OAc)2, EtOH/H2O (1:2), under N2.

Data Insights: The data clearly demonstrates that the 6-methyl substitution accelerates the reaction (4h vs 12h) and improves the yield (96% vs 68%) compared to standard picolylamine. Furthermore, it vastly outperforms PPh3 when dealing with aryl chlorides, requiring lower temperatures and lower catalyst loading, proving the efficacy of steric tuning in nitrogen-donor complexes[3].

Experimental Methodology: A Self-Validating Protocol

The following protocol describes the standardized coupling of an aryl chloride using the 2-(6-Methylpyridin-2-yl)propan-1-amine/Pd(OAc)2 system. Every step is designed as a self-validating system to ensure reproducibility and prevent common catalytic pitfalls.

Workflow Step1 1. Pre-Catalyst Formation Step2 2. Reagent Addition Step1->Step2 Step3 3. Solvent & Degassing Step2->Step3 Step4 4. Heating & Reaction Step3->Step4 Step5 5. Workup & Purification Step4->Step5

Step-by-step experimental workflow for phosphine-free Suzuki coupling.

Step-by-Step Procedure & Causality

1. Pre-Catalyst Activation (In situ complexation)

  • Action: In a dried Schlenk tube, combine Pd(OAc)2 (1.0 mol%) and 2-(6-Methylpyridin-2-yl)propan-1-amine (1.2 mol%) in 1 mL of degassed ethanol. Stir at room temperature for 15 minutes until a color change (typically to pale yellow/orange) is observed.

  • Causality: Pre-stirring allows the bidentate N,N-ligand to fully chelate the Pd(II) center before the introduction of reductants. If the boronic acid is added too early, it can prematurely reduce unligated Pd(II) to Pd(0), leading to irreversible precipitation of catalytically inactive Pd black.

2. Reagent Introduction (Stoichiometric balance)

  • Action: Add the aryl chloride (1.0 equiv, 1.0 mmol) and phenylboronic acid (1.2 equiv, 1.2 mmol).

  • Causality: A slight excess of boronic acid is utilized to compensate for competitive protodeboronation, a common side reaction that occurs in aqueous basic media at elevated temperatures.

3. Base Addition & Solvent System (Transmetalation activation)

  • Action: Add K2CO3 (2.0 equiv, 2.0 mmol) followed by 2 mL of degassed H2O. (Final solvent ratio EtOH:H2O = 1:2).

  • Causality: The Suzuki coupling requires a base to convert the trigonal planar boronic acid into a tetrahedral, electron-rich boronate complex [Ar−B(OH)3​]− . This negatively charged species is highly nucleophilic and essential for the transmetalation step[1]. Water is strictly required to solubilize the inorganic K2CO3 and facilitate this activation.

4. Reaction Execution

  • Action: Seal the tube and heat at 80 °C for 4 hours under a nitrogen atmosphere.

  • Causality: While N,N-ligands are air-stable, running the reaction under nitrogen prevents the oxidative homocoupling of the boronic acid (forming biphenyl byproducts), ensuring high cross-coupling selectivity and maximum yield.

5. Workup and Isolation

  • Action: Cool to room temperature, extract with ethyl acetate (3 x 10 mL), wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify the crude product via flash column chromatography.

Conclusion

The integration of 2-(6-Methylpyridin-2-yl)propan-1-amine derivatives into palladium-catalyzed cross-couplings represents a significant leap in phosphine-free catalysis. By strategically utilizing steric bulk on the pyridine ring to drive reductive elimination, this ligand offers drug development professionals a greener, more stable, and highly efficient alternative for complex C-C bond formations.

References

  • Highly bulky and stable geometry-constrained iminopyridines: Synthesis, structure and application in Pd-catalyzed Suzuki coupling of aryl chlorides Source: Beilstein Journal of Organic Chemistry URL:[Link]

  • A novel Palladium-2-picolylamine Complex Grafted on Magnetic UiO-66-NH2 nanocomposites: As an efficient Heterogeneous catalyst for Fast Suzuki–Miyaura Cross Coupling Source: Nanoscale Advances (RSC Publishing) URL:[Link]

  • Cyclic Palladium Formamidinate: Synthesis, Structure, Reactivity, and Application to Suzuki–Miyaura Cross-Coupling Source: Inorganic Chemistry (ACS Publications) URL:[Link]

Sources

Comparative

Structural Comparison of 2-(6-Methylpyridin-2-yl)propan-1-amine with Other Pyridine Amines

Target Audience: Researchers, scientists, and drug development professionals. In modern medicinal chemistry and asymmetric catalysis, the precise spatial arrangement and electronic properties of ligand scaffolds dictate...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals.

In modern medicinal chemistry and asymmetric catalysis, the precise spatial arrangement and electronic properties of ligand scaffolds dictate both target selectivity and reaction efficacy. Pyridine rings are highly valued bioisosteres for benzene and aliphatic amines due to their weak basicity, hydrogen-bond accepting capability, and favorable aqueous solubility profiles [3].

This guide provides an in-depth structural and physicochemical comparison of 2-(6-Methylpyridin-2-yl)propan-1-amine against structurally related pyridine amines. By dissecting the interplay between steric hindrance and basicity, we provide actionable insights for rational drug design and catalyst development.

Structural and Physicochemical Profiling

2-(6-Methylpyridin-2-yl)propan-1-amine is characterized by two critical structural modifications compared to the baseline pharmacophore, 2-(pyridin-2-yl)ethan-1-amine:

  • A methyl group at the 6-position of the pyridine ring: This introduces significant steric bulk directly adjacent to the pyridine nitrogen.

  • A methyl group at the 2-position of the aliphatic chain: This creates a chiral center and restricts the conformational freedom of the primary amine via the Thorpe-Ingold effect.

While the basicity of an amine is typically measured by the pKa of its conjugate acid (pKaH) [4], steric factors can decouple a molecule's thermodynamic basicity from its kinetic nucleophilicity or coordination strength[2]. The inductive electron-donating effect of the 6-methyl group actually increases the thermodynamic basicity of the pyridine nitrogen (pKaH ~5.96) compared to an unsubstituted pyridine (pKaH ~5.2)[1]. However, the steric hindrance drastically reduces its ability to coordinate with Lewis acids or metalloenzymes.

Quantitative Comparison Table
CompoundPyridine SubstitutionAliphatic SubstitutionPyridine pKaH (approx.)Amine pKaH (approx.)Relative Coordination StrengthCYP450 Binding Liability
2-(Pyridin-2-yl)ethan-1-amine NoneNone5.210.5High (Planar Bidentate)High
2-(6-Methylpyridin-2-yl)ethan-1-amine 6-MethylNone5.96 [1]10.5Low (Steric Clash)Low
2-(Pyridin-2-yl)propan-1-amine None2-Methyl5.210.5High (Conformationally Locked)High
2-(6-Methylpyridin-2-yl)propan-1-amine 6-Methyl2-Methyl5.9610.5Very Low (Dual Restriction)Very Low

Mechanistic Insights: Steric Editing and Target Selectivity

In drug discovery, the unsubstituted pyridine nitrogen often acts as a liability by coordinating to the heme iron of Cytochrome P450 (CYP450) enzymes, leading to undesirable drug-drug interactions and metabolic toxicity.

By employing steric editing [2], the introduction of the 6-methyl group in 2-(6-Methylpyridin-2-yl)propan-1-amine shields the nitrogen lone pair. Even though the nitrogen is more electron-rich (higher pKaH), the steric bulk prevents the close approach required for transition-metal coordination. Concurrently, the chiral methyl group on the propyl chain restricts the rotatable bonds, pre-organizing the primary amine into a specific trajectory for selective hydrogen bonding within a target receptor pocket.

BindingLogic A 2-(6-Methylpyridin-2-yl)propan-1-amine B 6-Methyl Group (Steric Bulk) A->B C Alkyl Methyl Group (Chiral Center) A->C D Prevents Planar Bidentate Coordination B->D E Reduces CYP450 Off-Target Binding B->E F Restricts Conformational Freedom C->F G Enhanced Target Selectivity D->G E->G F->G

Logic flow detailing how dual steric modifications enhance target selectivity and reduce liabilities.

Experimental Workflows: Validating Coordination and Basicity

To objectively compare the performance of these pyridine amines, researchers must employ self-validating analytical systems. The following protocols outline the methodologies for quantifying the steric penalty on coordination and verifying thermodynamic basicity.

Protocol 1: Competitive Coordination Assay via 1H-NMR Titration

This protocol measures the dissociation constant ( Kd​ ) of the amine with a standard Lewis acid (e.g., ZnCl2​ ). The causality behind this choice is that NMR chemical shifts are highly sensitive to changes in the electronic environment upon coordination.

Step-by-Step Methodology:

  • Preparation: Prepare a 5.0 mM solution of 2-(6-Methylpyridin-2-yl)propan-1-amine in anhydrous CDCl3​ .

  • Baseline Acquisition: Acquire a baseline 1H-NMR spectrum. Identify the chemical shifts of the pyridine protons (specifically the C3 and C5 protons).

  • Titration: Add sequential aliquots of a standardized ZnCl2​ solution (in CD3​OD ) to achieve host-guest ratios ranging from 0.1 to 3.0 equivalents.

  • Equilibration & Measurement: Invert the NMR tube 5 times after each addition, allow 2 minutes for equilibration, and acquire the spectrum.

  • Self-Validating Analysis: Plot the change in chemical shift ( Δδ ) against the equivalents of ZnCl2​ . Fit the data to a 1:1 non-linear binding isotherm. A high-quality fit ( R2>0.99 ) self-validates the assumed stoichiometry, while the calculated Kd​ will objectively demonstrate the reduced binding affinity caused by the 6-methyl steric clash compared to unsubstituted analogs.

Workflow Step1 Step 1: Preparation Equilibrate Amine in CDCl3 Step2 Step 2: Titration Add Lewis Acid (e.g., ZnCl2) Aliquots Step1->Step2 Step3 Step 3: Acquisition Record 1H-NMR Spectra Step2->Step3 Step4 Step 4: Analysis Track Chemical Shift (Δδ) of Pyridine Protons Step3->Step4 Step5 Step 5: Validation Fit to Non-Linear Binding Isotherm Step4->Step5

Experimental workflow for 1H-NMR titration to determine Lewis acid binding constants.

Protocol 2: Potentiometric Determination of pKaH

To prove that the reduced coordination is strictly a kinetic/steric phenomenon and not due to reduced basicity, a potentiometric titration is required.

Step-by-Step Methodology:

  • Standardization: Calibrate a glass pH electrode using standard buffer solutions (pH 4.01, 7.00, 10.01) at a constant temperature of 25.0 °C.

  • Sample Preparation: Dissolve 0.1 mmol of the amine in 50 mL of 0.1 M KCl (to maintain constant ionic strength).

  • Acidification: Lower the pH to ~2.0 using standardized 0.1 M HCl to fully protonate both the primary amine and the pyridine nitrogen.

  • Titration: Titrate with standardized 0.1 M KOH in 0.05 mL increments under a nitrogen atmosphere to prevent CO2​ absorption.

  • Data Processing: Plot the first derivative of the titration curve ( ΔpH/ΔV ). The two distinct inflection points will yield the pKaH of the pyridine (~5.96) and the primary amine (~10.5), validating the inductive effects of the methyl substitutions [4].

Conclusion

When comparing 2-(6-Methylpyridin-2-yl)propan-1-amine to unhindered alternatives like 2-(pyridin-2-yl)ethan-1-amine, it becomes evident that structural editing provides highly orthogonal properties. The addition of the 6-methyl group increases thermodynamic basicity while paradoxically shutting down bidentate coordination via steric hindrance. For drug development professionals, this compound serves as an elite building block for designing highly selective pharmacophores that require strong hydrogen-bond networks while actively evading metalloenzyme-mediated toxicity.

References

  • 109-06-8, 2-Methylpyridine Formula - ECHEMI. Echemi.com.
  • Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines - PMC. Nih.gov.
  • Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold | IntechOpen. Intechopen.com.
  • Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH). Masterorganicchemistry.com.

Safety & Regulatory Compliance

Safety

2-(6-Methylpyridin-2-yl)propan-1-amine proper disposal procedures

Comprehensive Operational and Disposal Protocol for 2-(6-Methylpyridin-2-yl)propan-1-amine Executive Summary 2-(6-Methylpyridin-2-yl)propan-1-amine is a specialized research compound characterized by a dual-functional st...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Operational and Disposal Protocol for 2-(6-Methylpyridin-2-yl)propan-1-amine

Executive Summary

2-(6-Methylpyridin-2-yl)propan-1-amine is a specialized research compound characterized by a dual-functional structure: a substituted pyridine ring and a primary aliphatic amine. This unique chemical topology presents compounding hazards, acting simultaneously as a corrosive base, a systemic toxin, and a combustible organic liquid. This guide provides drug development professionals and laboratory scientists with field-proven, self-validating protocols for the safe handling, segregation, and EPA-compliant disposal of this compound.

Physicochemical & Hazard Profile

A clear understanding of the compound's physical properties is the baseline for safe operational planning.

PropertyQuantitative Data / Classification
Chemical Name 2-(6-Methylpyridin-2-yl)propan-1-amine
Molecular Formula C9H14N2
Molecular Weight 150.22 g/mol
Structural Features Substituted pyridine core, primary aliphatic amine moiety
Primary Hazard Classes Corrosive (Base), Toxic (Systemic), Combustible
Critical Incompatibilities Strong oxidizing agents, strong acids (e.g., Nitric Acid), acid chlorides

Mechanistic Hazard Assessment

The safe handling of 2-(6-Methylpyridin-2-yl)propan-1-amine requires an understanding of the causality behind its hazards:

  • The Primary Amine (-NH2): This moiety acts as a strong nucleophile and Brønsted-Lowry base. It is highly corrosive to biological tissues, capable of causing severe chemical burns[1]. Operationally, this basicity means the compound will react exothermically with acids. Mixing this compound with strong oxidizers or concentrated acids (particularly nitric acid) can lead to catastrophic thermal runaway or explosive degradation[2].

  • The Pyridine Core: Substituted pyridines are highly lipophilic, allowing them to be rapidly absorbed through the skin, gastrointestinal tract, and respiratory mucosa[2]. Systemically, pyridine derivatives act as hepatotoxins and central nervous system depressants[2]. Environmentally, the robust aromatic ring makes the compound persistent and highly toxic to aquatic ecosystems, strictly prohibiting any form of aqueous drain disposal[3].

Operational Handling & PPE Protocols

Standard laboratory personal protective equipment (PPE) is insufficient for pyridine derivatives. Adhere to the following OSHA-aligned standards[4][5]:

  • Hand Protection: Standard nitrile gloves are highly permeable to pyridine derivatives and offer inadequate protection[2]. You must use heavy-duty butyl rubber or Polyvinyl Alcohol (PVA) gloves[2].

  • Ventilation: All manipulations must occur within a certified chemical fume hood to prevent the inhalation of toxic, combustible vapors[4].

  • Self-Validating Safety Step: Before handling the chemical, perform a tactile inflation test on your butyl gloves to check for microscopic pinhole leaks. Concurrently, verify the fume hood's digital face velocity monitor reads a minimum of 100 feet per minute (fpm).

Step-by-Step Disposal Workflows

Under the EPA's Resource Conservation and Recovery Act (RCRA), 2-(6-Methylpyridin-2-yl)propan-1-amine must be strictly managed as a hazardous waste[6].

Protocol 1: Liquid Waste Management

  • Containment: Collect liquid waste (pure compound or solvent mixtures) in a chemically compatible, shatter-resistant container, such as High-Density Polyethylene (HDPE)[1]. Do not use metal containers, which may corrode in the presence of basic amines[7].

  • Compatibility Verification (Self-Validating): Before adding waste, review the container's log to ensure no halogenated solvents, strong acids, or oxidizers are present. Segregate strictly as "Non-Halogenated Organic Base Waste"[1][2].

  • Headspace Management: Fill the container to no more than 80% capacity. This is a critical step to safely accommodate vapor expansion and prevent pressure-induced ruptures[1].

  • Labeling & Storage: Immediately affix a compliant hazardous waste label detailing the exact chemical constituents[8]. Store the container in a secondary containment tray within a designated Satellite Accumulation Area (SAA), away from direct sunlight and heat sources[8].

  • Final Disposition: The EPA-recommended disposal method for pyridine derivatives is high-temperature rotary kiln incineration (820°C - 1,600°C) or liquid injection incineration[9]. This extreme thermal oxidation is required to completely cleave the stable pyridine ring without generating toxic environmental pollutants.

Protocol 2: Solid Waste Management

  • Collection: Place all contaminated consumables (e.g., pipette tips, weighing paper, used butyl gloves) into a sealable, puncture-resistant solid waste container[1].

  • Labeling: Mark clearly as "Hazardous Solid Waste - Toxic/Corrosive Base."

  • Disposal: Route through your institution's Environmental Health and Safety (EHS) office for contracted hazardous waste incineration[9].

Disposal Decision Logic

DisposalWorkflow Start Waste Generation: 2-(6-Methylpyridin-2-yl)propan-1-amine Decision Waste State? Start->Decision Liquid Liquid Waste (Pure/Solvent Mix) Decision->Liquid Liquid Solid Solid Waste (Contaminated PPE) Decision->Solid Solid SegregateLiq Segregate as: Non-Halogenated Organic Base Waste Liquid->SegregateLiq SegregateSol Segregate as: Solid Hazardous Waste Solid->SegregateSol Verify Verify Compatibility (No Acids/Oxidizers) SegregateLiq->Verify Store Secondary Containment & Ventilated Storage (RCRA) SegregateSol->Store Verify->Store Incinerate Licensed EPA-Compliant Incineration Store->Incinerate

Caption: Workflow for the safe categorization and disposal of 2-(6-Methylpyridin-2-yl)propan-1-amine waste.

Emergency Response & Spill Mitigation

Small Spill Protocol (< 50 mL):

  • Evacuate & Ventilate: Clear personnel from the immediate vicinity and ensure the fume hood exhaust is maximized[2].

  • Containment: Eliminate all ignition sources. Do NOT use water, which can rapidly spread the contaminant[9].

  • Absorption: Cover the spill with an inert, non-combustible absorbent such as dry sand, vermiculite, or a commercial spill kit specifically designed for organic bases[2].

  • Recovery: Use non-sparking mechanical tools to sweep the absorbed material into a hazardous waste bag[9].

  • Validation (Self-Validating Step): Swab the decontaminated surface with a damp pH indicator strip. A neutral reading (pH ~7.0) confirms the complete removal of the corrosive amine residue.

Large Spill Protocol (> 50 mL):

  • Immediately evacuate the laboratory, secure the area, and trigger the fire alarm if combustible vapors begin to accumulate[2].

  • Contact EHS and external emergency responders. Cleanup must only be performed by HAZMAT-trained personnel wearing Self-Contained Breathing Apparatus (SCBA) and Level B protective chemical suits[2][10].

References

  • Proper Disposal of 6-Bromopyridin-3-amine: A Comprehensive Guide for Laboratory Professionals , Benchchem.[1]

  • Navigating the Disposal of Acetohydrazide and Pyridine: A Comprehensive Guide , Benchchem.[9]

  • Pyridine Standard Operating Procedure , Washington State University Environmental Health & Safety.[2]

  • Toxicological Profile for Pyridine (Production, Import, Use, and Disposal) , Centers for Disease Control and Prevention (CDC) / ATSDR.

  • Toxicological Profile for Pyridine (Potential for Human Exposure) , Centers for Disease Control and Prevention (CDC) / ATSDR.[3]

  • A Guide to Hazardous Materials and Laboratory Safety , OSHA Education Center.[10]

  • Laboratory Safety Guidance , Occupational Safety and Health Administration (OSHA).[4]

  • How to Dispose of Chemical Waste in a Lab Correctly , GAIACA.[7]

  • Managing Hazardous Chemical Waste in the Lab , Lab Manager.[8]

  • Learn the Basics of Hazardous Waste , U.S. Environmental Protection Agency (EPA).[6]

Sources

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